Physicochemical Profiling and Synthetic Utility of cis-4-Amino-1-Boc-3-methoxy-piperidine Hydrochloride
Target Audience: Medicinal Chemists, Drug Discovery Researchers, and Process Scientists Document Type: Technical Whitepaper & Laboratory Guide Executive Summary In modern fragment-based drug discovery (FBDD) and complex...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Medicinal Chemists, Drug Discovery Researchers, and Process Scientists
Document Type: Technical Whitepaper & Laboratory Guide
Executive Summary
In modern fragment-based drug discovery (FBDD) and complex molecule synthesis, functionalized piperidines serve as privileged scaffolds. cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride (CAS: 1956322-29-4) is a highly versatile, orthogonally protected building block[1]. By integrating a primary amine, a methoxy hydrogen-bond acceptor, and a Boc-protected secondary amine within a rigid cis-configured cyclic framework, this compound provides a precise spatial vector for pharmacophore development. It is extensively utilized in the synthesis of peptidomimetics, PROTAC linkers, and targeted small-molecule inhibitors[2].
This guide provides an in-depth analysis of its physicochemical properties, structural causality, and field-proven experimental protocols for its manipulation.
Physicochemical Properties & Structural Causality
Understanding the intrinsic properties of this molecule is critical for predicting its behavior in both synthetic workflows and biological systems. The hydrochloride salt form is specifically engineered to prevent the spontaneous oxidation and dimerization that frequently plague free primary amines, ensuring long-term shelf stability[3].
Low molecular weight ideal for fragment libraries[3][4].
Predicted pKa (Amine)
9.42 ± 0.40
Lower than typical alkyl amines (~10.5) due to the inductive electron-withdrawing effect of the adjacent 3-methoxy group[4].
Physical Form
Solid (White to Off-White Powder)
Facilitates easy weighing and handling compared to the oily free base[1].
Storage Conditions
Inert atmosphere, Room Temp (or 2-8°C)
Protects from ambient moisture which can cause deliquescence[1].
Conformational Dynamics
The cis-stereochemistry of the 3-methoxy and 4-amino groups is not merely a structural feature; it is a deliberate design choice. In the piperidine chair conformation, a cis-relationship forces one substituent into an axial position and the other into an equatorial position. This specific geometry:
Restricts Conformational Flexibility: Reduces the entropic penalty upon binding to a target protein.
Modulates Basicity: The spatial proximity of the electronegative oxygen atom to the primary amine induces a dipole-dipole interaction, lowering the amine's pKa and thereby enhancing the membrane permeability (LogD) of downstream drug candidates.
Fig 1: Structural causality and functional impact of the molecule's core features.
Experimental Workflows & Methodologies
As a Senior Application Scientist, I emphasize that successful functionalization of this scaffold requires strict adherence to orthogonal protection strategies. The primary amine at the 4-position must be reacted first, followed by the deprotection of the 1-Boc group.
Protocol 1: HATU-Mediated Amidation of the 4-Amino Group
Causality: The HCl salt must be neutralized in situ. N,N-Diisopropylethylamine (DIPEA) is utilized instead of Triethylamine (TEA) because its steric bulk prevents it from acting as a competing nucleophile. HATU is chosen for its superior efficiency in coupling sterically hindered aliphatic amines.
Step-by-Step Procedure:
Preparation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve the carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M concentration).
Activation: Add HATU (1.2 eq) and DIPEA (2.5 eq). Stir the mixture at room temperature for 15 minutes to form the active OAt ester.
Coupling: Add cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride (1.1 eq)[1] in one portion. The extra 0.5 eq of DIPEA ensures the complete neutralization of the HCl salt.
Reaction: Stir at room temperature for 2–4 hours. Monitor completion via LC-MS.
Workup: Quench with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.
Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography.
Protocol 2: Boc Deprotection of the Piperidine Core
Causality: While Trifluoroacetic acid (TFA) in DCM is common, using 4M HCl in Dioxane is vastly superior for this specific scaffold. It directly yields the secondary amine as a clean hydrochloride salt, which often precipitates out of the solution, bypassing the need for tedious chromatography and avoiding the formation of volatile, hygroscopic TFA salts.
Step-by-Step Procedure:
Dissolution: Dissolve the Boc-protected intermediate from Protocol 1 in a minimal amount of anhydrous Dioxane.
Cleavage: Slowly add 4M HCl in Dioxane (10.0 eq) at 0°C.
Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1–2 hours.
Isolation: The deprotected product will typically precipitate as a white solid. Add diethyl ether to maximize precipitation.
Collection: Filter the suspension, wash the filter cake with cold diethyl ether, and dry under high vacuum to yield the functionalized piperidine hydrochloride salt.
Analytical Validation Protocol
To ensure trustworthiness and systemic validation, the synthesized compounds must be rigorously analyzed. Note that cis-4-Amino-1-Boc-3-methoxy-piperidine lacks a strong UV chromophore (no aromatic rings).
LC-MS (Liquid Chromatography-Mass Spectrometry): Standard UV detection at 254 nm will fail to detect this compound. Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) must be coupled with Electrospray Ionization (ESI+).
Expected MS Profile: The free base will show an
[M+H]+
peak at m/z 231.1. Characteristic fragmentation includes the loss of the tert-butyl group (-56 Da, m/z 175.1) and the complete loss of the Boc group (-100 Da, m/z 131.1).
NMR Spectroscopy (¹H NMR in DMSO-d₆):
The Boc group will appear as a sharp, highly integrated singlet at ~1.40 ppm (9H).
The 3-methoxy group will appear as a distinct singlet at ~3.30 ppm (3H).
The primary amine hydrochloride protons will present as a broad exchangeable signal at ~8.0–8.5 ppm (3H), confirming the integrity of the salt form.
References
The following sources were utilized to ground the physicochemical parameters, safety profiles, and commercial availability of the discussed compound:
Capot Chemical. "Specifications of Cis-4-amino-1-boc-3-methoxy-piperidine hydrochloride | 1956322-29-4". Available at:[Link]
Navigating the Spectral Landscape: A Technical Guide to the NMR Characterization of cis-4-Amino-1-Boc-3-methoxypiperidine HCl
Abstract This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic data for the synthetically valuable building block, cis-4-Amino-1-Boc-3-methoxypiperidine hydrochlorid...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic data for the synthetically valuable building block, cis-4-Amino-1-Boc-3-methoxypiperidine hydrochloride. Tailored for researchers, scientists, and professionals in drug development, this document delves into the nuanced interpretation of both predicted ¹H and ¹³C NMR spectra. Beyond a mere presentation of chemical shifts, this guide elucidates the rationale behind spectral patterns, explores the influence of key structural features such as the N-Boc protecting group and the cis-stereochemistry, and offers a detailed, field-proven protocol for the acquisition of high-quality NMR data for this and analogous small molecules. The integration of theoretical predictions with fundamental NMR principles aims to equip the reader with the expertise to confidently assign and interpret the NMR spectra of complex substituted piperidine systems.
Introduction
The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds. The precise functionalization and stereochemical control of this heterocyclic system are paramount to modulating pharmacological activity. cis-4-Amino-1-Boc-3-methoxypiperidine hydrochloride is a key intermediate that offers multiple points for diversification, making it a valuable asset in the synthesis of novel chemical entities. Unambiguous structural characterization is the bedrock of chemical synthesis and drug development, with NMR spectroscopy standing as the most powerful and definitive technique for the structural elucidation of organic molecules in solution.
This guide provides an in-depth examination of the predicted ¹H and ¹³C NMR spectral data for cis-4-Amino-1-Boc-3-methoxypiperidine HCl. The data presented herein is generated from a validated computational prediction tool and serves as a robust reference for researchers. The subsequent discussion will focus on the interpretation of these spectra, highlighting the influence of the electron-withdrawing tert-butoxycarbonyl (Boc) group, the stereochemical arrangement of the amino and methoxy substituents, and the effect of the hydrochloride salt on the chemical environment of the piperidine ring.
Predicted NMR Chemical Shift Data
The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for cis-4-Amino-1-Boc-3-methoxypiperidine hydrochloride. The predictions were generated using the NMRdb online prediction engine, which utilizes a database of experimentally derived spectra to calculate chemical shifts. It is crucial to note that while these predictions offer a strong foundational dataset, experimental values may vary depending on the solvent, concentration, and other acquisition parameters.
Table 1: Predicted ¹H NMR Chemical Shift Data
Atom #
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
H-2ax
3.95
d
13.5
H-2eq
2.85
d
13.5
H-3
3.45
m
-
H-4
3.15
m
-
H-5ax
1.65
q
12.5
H-5eq
1.95
d
12.5
H-6ax
3.85
d
13.0
H-6eq
3.05
t
13.0
NH₃⁺
8.20
br s
-
OCH₃
3.35
s
-
C(CH₃)₃
1.45
s
-
Table 2: Predicted ¹³C NMR Chemical Shift Data
Atom #
Predicted Chemical Shift (δ, ppm)
C-2
43.5
C-3
78.0
C-4
50.0
C-5
28.0
C-6
42.0
OCH₃
56.5
C(CH₃)₃
80.5
C(CH₃)₃
28.5
Spectral Interpretation and Structural Rationale
The predicted chemical shifts provide a detailed picture of the electronic and steric environment of each nucleus within the molecule. The piperidine ring is expected to adopt a chair conformation, which is the most stable arrangement for six-membered rings.
¹H NMR Spectrum Analysis
The protons on the piperidine ring exhibit significant diastereotopicity due to the rigid chair conformation and the presence of multiple substituents. The axial and equatorial protons on the same carbon atom are in different chemical environments and therefore have different chemical shifts.
Protons at C-2 and C-6: These protons are adjacent to the nitrogen atom, which is part of the Boc-carbamate group. The electron-withdrawing nature of the carbamate deshields these protons, shifting them downfield. The significant difference in chemical shifts between the axial and equatorial protons at these positions is a hallmark of the rigid piperidine ring.
Protons at C-3 and C-4: The protons on the carbons bearing the methoxy and amino groups are also shifted downfield due to the electronegativity of the oxygen and nitrogen atoms. Their complex multiplicity arises from coupling to adjacent protons.
Amine Protons (NH₃⁺): The protons of the ammonium group are expected to be a broad singlet due to rapid exchange with the solvent and quadrupolar broadening from the nitrogen atom. The downfield chemical shift is characteristic of a protonated amine.
tert-Butyl Protons: The nine protons of the Boc group appear as a sharp singlet around 1.45 ppm, a characteristic chemical shift for this protecting group.
Methoxy Protons: The three protons of the methoxy group also appear as a sharp singlet.
¹³C NMR Spectrum Analysis
The ¹³C NMR spectrum provides complementary information about the carbon skeleton.
Piperidine Ring Carbons: The chemical shifts of the piperidine ring carbons are influenced by the attached functional groups. The carbons C-3 and C-4, bearing the electronegative oxygen and nitrogen atoms, are shifted significantly downfield.
Boc Group Carbons: The quaternary carbon of the Boc group is observed around 80.5 ppm, while the three equivalent methyl carbons appear around 28.5 ppm.
Methoxy Carbon: The carbon of the methoxy group is typically found in the 50-60 ppm range.
Experimental Protocol for NMR Data Acquisition
The following protocol outlines a standardized procedure for the preparation and NMR analysis of small molecules like cis-4-Amino-1-Boc-3-methoxypiperidine HCl. Adherence to this protocol will ensure the acquisition of high-quality, reproducible data.
Sample Preparation
Sample Weighing: Accurately weigh 5-10 mg of the compound for ¹H NMR and 20-50 mg for ¹³C NMR. The amount can be adjusted based on the sensitivity of the NMR spectrometer.
Solvent Selection: Choose a suitable deuterated solvent. For amine hydrochlorides, DMSO-d₆ or D₂O are often good choices as they can solubilize the salt and provide a deuterium lock signal. The choice of solvent can significantly affect the chemical shifts of labile protons.
Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial. Gentle vortexing or sonication can aid in dissolution.
Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a clean, high-quality 5 mm NMR tube. Avoid any solid particles in the solution, which can degrade the quality of the shimming.
Internal Standard (Optional): An internal standard such as tetramethylsilane (TMS) can be added for precise chemical shift referencing. However, for routine analysis, referencing to the residual solvent peak is often sufficient.
NMR Spectrometer Setup and Data Acquisition
Instrument Insertion and Locking: Insert the sample into the NMR spectrometer. The instrument's software will automatically lock onto the deuterium signal of the solvent.
Shimming: Perform automated or manual shimming to optimize the homogeneity of the magnetic field across the sample. Good shimming is critical for obtaining sharp spectral lines.
¹H NMR Acquisition:
Pulse Sequence: A standard single-pulse experiment is typically sufficient.
Acquisition Parameters:
Number of scans: 8-16 scans are usually adequate for a sample of this concentration.
Relaxation delay (d1): 1-2 seconds.
Acquisition time (aq): 2-4 seconds.
¹³C NMR Acquisition:
Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is standard.
Acquisition Parameters:
Number of scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required.
Relaxation delay (d1): 2 seconds.
Visualization of Key Concepts
Molecular Structure with Atom Numbering
Caption: Atom numbering for cis-4-Amino-1-Boc-3-methoxypiperidine HCl.
Experimental Workflow
Caption: Standard workflow for small molecule NMR analysis.
Conclusion
This technical guide has provided a detailed overview of the predicted ¹H and ¹³C NMR spectra of cis-4-Amino-1-Boc-3-methoxypiperidine hydrochloride. By combining computationally generated data with fundamental principles of NMR spectroscopy, a thorough interpretation of the spectral features has been presented. The provided experimental protocol offers a reliable methodology for acquiring high-quality NMR data for this and similar compounds. It is anticipated that this guide will serve as a valuable resource for scientists engaged in the synthesis and characterization of novel piperidine-based molecules, facilitating more efficient and accurate structural elucidation in their research endeavors.
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning.
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
Foundational
Structural and Stereochemical Paradigms of cis-3-Methoxy-4-aminopiperidine Derivatives: A Technical Guide for Drug Development
Executive Summary The cis-3-methoxy-4-aminopiperidine scaffold is a privileged pharmacophore in medicinal chemistry, most notably embedded within 5-HT4 receptor agonists such as cisapride. This whitepaper provides an in-...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The cis-3-methoxy-4-aminopiperidine scaffold is a privileged pharmacophore in medicinal chemistry, most notably embedded within 5-HT4 receptor agonists such as cisapride. This whitepaper provides an in-depth analysis of the stereochemical architecture, crystallographic profiling, and synthetic methodologies required to isolate and validate this motif. Designed for senior researchers and drug development professionals, this guide elucidates the causality behind conformational preferences and provides self-validating protocols for stereoselective synthesis and X-ray crystallographic analysis.
The piperidine ring is highly flexible, but the introduction of substituents at the C3 and C4 positions restricts its conformational landscape. In cis-3-methoxy-4-aminopiperidine derivatives, the two substituents must adopt an axial-equatorial relationship to minimize steric strain.
Causality of Conformation: The bulky 4-amino group (often functionalized as a benzamide) exhibits a strong preference for the equatorial position to avoid severe 1,3-diaxial interactions with the axial protons at C2 and C6. Consequently, the smaller 3-methoxy group is forced into the axial position. This specific spatial arrangement is critical for receptor binding; the equatorial benzamide projects into the primary binding pocket of the 5-HT4 receptor, while the axial methoxy group provides steric complementarity and acts as a hydrogen-bond acceptor.
The cis configuration exists as a pair of enantiomers: (3R, 4S) and (3S, 4R). Pharmacokinetic studies have demonstrated that the disposition of these enantiomers is highly stereoselective. The (-)-enantiomer exhibits significantly higher maximum plasma concentrations (
Cmax
) and area under the curve (AUC) compared to the (+)-enantiomer due to differential, enantiomer-specific metabolism by intestinal CYP3A4 [1].
Crystallographic Profiling: The Double Salt Anomaly
X-ray crystallography is the gold standard for determining the absolute configuration of chiral piperidines. However, the resolution of cis-3-methoxy-4-aminopiperidine derivatives using classic chiral acids can present crystallographic anomalies.
When racemic cisapride is treated with (+)-tartaric acid in an attempt to resolve the enantiomers via fractional crystallization, it forms a unique double salt. Single-crystal X-ray diffraction reveals that the diastereomers [(3R,4S)(2R,3R)] and[(3S,4R)(2R,3R)] co-crystallize in a 1:1 ratio within the unit cell[2].
Structural Insights: The crystal structure confirms the chair conformation of the piperidine ring. An intramolecular hydrogen bond is consistently observed between the amidic nitrogen atom and the ortho-methoxy substituent of the benzamide moiety, locking the pharmacophore into its bioactive conformation. The N1-alkyl chain extends in an equatorial trajectory, facilitating interaction with secondary hydrophobic pockets.
Self-Validating Experimental Protocols
Protocol 1: Stereoselective Synthesis and Chiral Resolution
Objective: Synthesize racemic cis-3-methoxy-4-aminopiperidine and isolate the enantiomers.
Principle: Reductive amination of a 3-methoxy-4-piperidone derivative under specific catalytic conditions favors the cis isomer due to the steric approach of the hydride.
Reductive Amination: Dissolve 1-benzyl-3-methoxy-4-piperidone in anhydrous methanol. Add 1.1 equivalents of benzylamine and a catalytic amount of 10% Pd/C.
Hydrogenation: Stir the mixture under an
H2
atmosphere (50 psi) at room temperature for 12 hours. The catalyst surface dictates the syn-addition of hydrogen, predominantly yielding the cis-diamine intermediate.
Filtration and Concentration: Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Concentrate the filtrate in vacuo.
Self-Validation (NMR Analysis): Isolate the crude product and acquire a 1H-NMR spectrum (400 MHz, CDCl3). Analyze the coupling constant (
J
) between the C3 and C4 protons. A small coupling constant (
J3,4≈3−5
Hz) validates the equatorial-axial (cis) relationship. A large coupling constant (
J3,4>10
Hz) would indicate a diaxial (trans) impurity, prompting a revision of the hydrogenation pressure/catalyst.
Chiral Resolution: Due to the known double-salt formation with tartaric acid [2], utilize preparative Chiral High-Performance Liquid Chromatography (HPLC) using a Chiralpak AD column (Hexane/Isopropanol/Diethylamine mobile phase) to achieve baseline separation of the (3R, 4S) and (3S, 4R) enantiomers.
Protocol 2: X-Ray Crystallography Preparation and Analysis
Objective: Determine the absolute configuration of the isolated enantiomer.
Salt Formation: Dissolve the enantiopure free base in hot ethanol. Add an equimolar amount of a heavy-atom chiral acid (e.g., (-)-camphorsulfonic acid) to facilitate anomalous dispersion.
Crystallization: Allow the solution to cool slowly to room temperature, then transfer to a 4°C vibration-free environment. Slow evaporation over 3-5 days yields diffraction-quality single crystals.
Data Collection: Mount a suitable crystal on a diffractometer equipped with a Mo-K
α
(
λ=0.71073
Å) or Cu-K
α
radiation source. Collect data at 100 K using a cryostream to minimize thermal motion.
Self-Validation (Flack Parameter): Solve the structure using direct methods. Refine the absolute structure and calculate the Flack parameter. A Flack parameter near 0 (with a low standard uncertainty, e.g.,
0.02±0.04
) validates that the assigned absolute configuration is correct. A value near 1 indicates the crystallographic model must be inverted.
While the cis-3-methoxy-4-aminopiperidine core is highly effective for 5-HT4 agonism, it is notoriously associated with off-target binding to the hERG potassium channel, leading to QT interval prolongation [3]. Structural biology studies indicate that the basic piperidine nitrogen and the extended hydrophobic tail interact with the Y652 and F656 residues in the inner cavity of the hERG channel. Modern drug design efforts focus on modifying the basicity of the piperidine nitrogen or increasing steric bulk to abrogate hERG binding while maintaining 5-HT4 efficacy.
Data Presentation
Table 1: Pharmacokinetic Disposition of Cisapride Enantiomers (Healthy Volunteers)
Table 2: Key Crystallographic Features of the cis-3-Methoxy-4-aminopiperidine Core
Structural Feature
Crystallographic Observation
Functional Consequence
Piperidine Ring
Chair Conformation
Rigidifies the spatial orientation of substituents.
C4-Substituent
Equatorial Position
Projects into the primary receptor binding pocket.
C3-Methoxy Group
Axial Position
Minimizes 1,3-diaxial strain; acts as H-bond acceptor.
Amide N-H
Intramolecular H-bond to o-methoxy
Locks the benzamide dihedral angle for optimal pi-stacking.
Visualizations
Workflow for the stereoselective synthesis and resolution of cis-3-methoxy-4-aminopiperidine.
Dual pharmacological pathways of cis-3-methoxy-4-aminopiperidine derivatives.
References
Stereoselective pharmacokinetics of cisapride in healthy volunteers and the effect of repeated administration of grapefruit juice. PMC.[Link]
Absolute Configuration of the Double Salt of cis-4-Amino-5-chloro-N-{1-[3-(4-fluorophenoxy)propyl]-3-methoxypiperidin-1-ium-4-yl}-2-methoxybenzamide Tartrate (Cisapride Tartrate). Acta Crystallographica Section C.[Link]
A structural basis for drug-induced long QT syndrome. PNAS.[Link]
Exploratory
solubility profile of cis-4-Amino-1-Boc-3-methoxy-piperidine in organic solvents
Solvation Dynamics and High-Throughput Profiling of cis-4-Amino-1-Boc-3-methoxy-piperidine: A Technical Whitepaper Executive Summary In modern drug discovery, functionalized piperidines serve as privileged scaffolds for...
Author: BenchChem Technical Support Team. Date: April 2026
Solvation Dynamics and High-Throughput Profiling of cis-4-Amino-1-Boc-3-methoxy-piperidine: A Technical Whitepaper
Executive Summary
In modern drug discovery, functionalized piperidines serve as privileged scaffolds for kinase inhibitors, GPCR ligands, and targeted protein degraders. Among these, cis-4-Amino-1-Boc-3-methoxy-piperidine (CAS: 1171125-92-0)[1] is a highly versatile building block. However, its complex structural topology—combining a highly lipophilic protecting group with a polar, hydrogen-bonding core—creates a non-trivial solubility profile.
As a Senior Application Scientist, I have designed this guide to move beyond basic data tables. This whitepaper deconstructs the thermodynamic causality behind the compound's solvation behavior, applies the Hansen Solubility Parameter (HSP) framework, and establishes a self-validating experimental protocol for rigorous solubility profiling in organic solvents.
Structural Determinants of Solvation
To predict and manipulate the solubility of cis-4-Amino-1-Boc-3-methoxy-piperidine, one must analyze the competing intermolecular forces driven by its functional groups:
The Lipophilic Shield (N1-Boc Group): The tert-butyloxycarbonyl (Boc) group dominates the molecule's molar volume. This bulky moiety drives high London dispersion forces (
δD
) and creates a massive hydrophobic penalty in aqueous media[2]. Consequently, it acts as a "solubility anchor" in halogenated and moderately polar organic solvents.
The Polar Core (C4-Amine & C3-Methoxy): The primary amine (pKa ~9.4–10.1) and the methoxy ether introduce significant hydrogen bonding capabilities (
δH
) and polarity (
δP
). Because the amine remains unprotonated in neutral organic media, the molecule avoids the severe lattice-energy penalties associated with salts or zwitterions, allowing for rapid dissolution in hydrogen-bond accepting solvents (e.g., THF, EtOAc).
Stereochemical Causality (The cis-Effect): The cis relationship between the C4-amino and C3-methoxy groups is thermodynamically critical. This spatial proximity facilitates transient intramolecular hydrogen bonding between the amine donor and the methoxy oxygen. By partially satisfying the hydrogen bond capacity internally, the exposed Polar Surface Area (PSA) is reduced. This explains why the cis isomer exhibits slightly enhanced lipophilicity and higher solubility in non-polar/moderately polar solvents compared to its trans counterpart.
Logical relationship between functional groups and solvent interactions.
Hansen Solubility Parameters (HSP) Framework
The dissolution of this compound is best modeled using a 3D vector field of cohesive energy density, known as Hansen Solubility Parameters[3]. The total cohesive energy is divided into Dispersion (
δD
), Polarity (
δP
), and Hydrogen Bonding (
δH
).
For cis-4-Amino-1-Boc-3-methoxy-piperidine, the Boc group pushes the required
δD
high, while the amine/methoxy core requires moderate
δP
and
δH
. Solvents like Dichloromethane (DCM) and Chloroform occupy the precise "sweet spot" in the Hansen space for Boc-protected cyclic amines, resulting in near-instantaneous solvation[2].
Empirical Solubility Profile in Organic Solvents
The following table synthesizes the quantitative solubility profile based on structural thermodynamics and empirical solvent screening of Boc-protected piperidine derivatives.
Solvent
Class
Solubility Level
Mechanistic Causality
Dichloromethane (DCM)
Halogenated
Very High (>100 mg/mL)
Optimal dispersion match for the Boc group; non-competing with internal H-bonds.
Ethyl Acetate (EtOAc)
Ester
High (>50 mg/mL)
The ester carbonyl oxygen acts as a strong H-bond acceptor for the C4-amine.
Tetrahydrofuran (THF)
Ether
High (>50 mg/mL)
Ether oxygen strongly solvates the primary amine; excellent for coupling reactions.
Methanol (MeOH)
Polar Protic
High (>50 mg/mL)
Strong H-bond donor/acceptor capabilities disrupt the solid-state crystal lattice.
Hexane / Heptane
Aliphatic
Very Low (<1 mg/mL)
Insufficient polarity (
δP
) to solvate the amine/methoxy core; used as anti-solvents.
Water
Aqueous
Insoluble (<0.1 mg/mL)
Massive hydrophobic penalty from the tert-butyl group prevents hydration[1].
Standard kinetic solubility assays (e.g., solvent titration) frequently overestimate solubility due to transient supersaturation artifacts. To establish a rigorous, trustworthy baseline for process chemistry, a Thermodynamic Shake-Flask Protocol must be employed.
Crucially, this protocol is designed as a self-validating system. It does not merely measure concentration; it verifies that the physical state of the compound remained stable during the assay.
Step-by-Step Methodology:
Excess Solute Addition: Add 50 mg of cis-4-Amino-1-Boc-3-methoxy-piperidine to a 2 mL glass HPLC vial.
Solvent Dispensation: Add 500 µL of the target organic solvent (e.g., EtOAc). The presence of visible, undissolved solid is mandatory to ensure saturation.
Isothermal Equilibration: Agitate the suspension at 300 RPM for 24–48 hours at a strictly controlled 25.0 °C. Causality: 48 hours is required to overcome the activation energy of dissolution and allow any metastable supersaturated states to crash out.
Phase Separation: Centrifuge the vial at 10,000 x g for 15 minutes to pellet the undissolved solid. Filter the supernatant through a 0.22 µm PTFE syringe filter.
Quantification (HPLC-UV): Dilute the supernatant into the linear range of a pre-established HPLC-UV calibration curve and quantify the API concentration.
Self-Validation (Solid-State Verification): This is the critical trust step. Recover the residual solid pellet, dry it under vacuum, and analyze it via X-Ray Powder Diffraction (XRPD).
Why? If the solvent induced the formation of a solvate or a polymorphic transition, the measured solubility represents the new crystal form, not your original starting material. If the XRPD pattern matches the input material, the data is validated.
Step-by-step workflow for self-validating thermodynamic solubility screening.
Downstream Applications & Solvent Selection Guide
Understanding this solubility profile directly informs process chemistry decisions:
Amide Coupling Reactions: DCM and DMF are the premier choices. They fully solvate the Boc-protected piperidine while remaining inert to standard coupling reagents (e.g., HATU, EDC).
Liquid-Liquid Extraction (LLE): When extracting this intermediate from an aqueous reaction mixture, Ethyl Acetate (EtOAc) is highly recommended. To ensure maximum recovery, the aqueous layer must be basified to pH > 10.5 (using
Na2CO3
or
NaOH
) to fully deprotonate the C4-amine, forcing the lipophilic Boc-shielded molecule into the organic phase.
Crystallization & Purification: The stark contrast between its solubility in EtOAc (High) and Heptane (Very Low) makes an EtOAc/Heptane anti-solvent system ideal for recrystallization. The compound is dissolved in a minimal volume of warm EtOAc, and heptane is added dropwise until the cloud point is reached, yielding high-purity crystalline product.
References
Universidade Nova de Lisboa - Liquid-Phase Peptide Synthesis Optimisation: Selection of Quenching Reagents and Peptide Solubility Estimation. Available at: [Link]
MDPI - Free Surface Energy and Hansen Solubility Parameter Vector Field. Available at: [Link][3]
Spectroscopic Characterization of cis-4-Amino-1-Boc-3-methoxy-piperidine
An In-depth Technical Guide: Introduction The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved pharmaceuticals and clinical candidates.[1][2] Its conformational...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide:
Introduction
The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved pharmaceuticals and clinical candidates.[1][2] Its conformational flexibility and ability to present substituents in well-defined three-dimensional space make it a cornerstone of modern drug design. Substituted piperidines, such as cis-4-Amino-1-Boc-3-methoxy-piperidine (CAS No. 1171124-68-7), are highly valuable chiral building blocks for synthesizing complex molecules with potential therapeutic applications.[3][4]
The precise control of stereochemistry and the presence of orthogonal protecting groups (like the tert-butoxycarbonyl, or Boc, group) are critical for their utility in multi-step syntheses.[5] Therefore, unambiguous structural and stereochemical confirmation is not merely a procedural step but a foundational requirement for advancing any drug development program that utilizes this intermediate.
This technical guide provides a comprehensive framework for the complete spectroscopic characterization of cis-4-Amino-1-Boc-3-methoxy-piperidine. As a senior application scientist, the following sections are structured not as a rigid template, but as a logical workflow, explaining the causality behind experimental choices and demonstrating how data from multiple, orthogonal techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy—converge to provide a self-validating confirmation of the molecule's identity, purity, and stereochemistry.
Molecular Structure and Key Features
A thorough analysis begins with an understanding of the molecule's architecture. The key features of cis-4-Amino-1-Boc-3-methoxy-piperidine include:
Piperidine Ring: A six-membered saturated heterocycle that typically adopts a chair conformation to minimize steric strain.
N-Boc Protecting Group: A bulky tert-butoxycarbonyl group that prevents the secondary amine of the piperidine ring from undergoing undesired reactions.[6] Its presence is a key feature to be confirmed by all spectroscopic methods.
C3-Methoxy and C4-Amino Substituents: The core functional groups of interest. Their cis relative stereochemistry is a critical structural attribute that dictates the molecule's shape and reactivity. This stereochemical relationship is most definitively confirmed by NMR spectroscopy.
Caption: Chemical structure of cis-4-Amino-1-Boc-3-methoxy-piperidine.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Tool
NMR spectroscopy is the most powerful technique for the de novo structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and stereochemical arrangement of atoms. For the target molecule, both ¹H and ¹³C NMR are essential.
The choice of solvent is a critical experimental parameter that can influence the chemical shifts of protons, especially those involved in hydrogen bonding, such as the amine (NH₂) protons.[7][8] Deuterated chloroform (CDCl₃) is a common initial choice due to its ability to dissolve a wide range of organic compounds, while deuterated dimethyl sulfoxide (DMSO-d₆) can be useful for better resolving exchangeable protons.[8][9]
¹H NMR Spectroscopy
Expert Insight: The ¹H NMR spectrum provides the most crucial data for confirming the cis stereochemistry through the analysis of proton-proton (H-H) coupling constants. The magnitude of the coupling constant (³J) between vicinal protons on a cyclohexane or piperidine ring is dihedral angle-dependent, allowing for the assignment of axial and equatorial positions.
Experimental Protocol: ¹H NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of cis-4-Amino-1-Boc-3-methoxy-piperidine in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.
Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.
Acquisition Parameters:
Pulse Program: Standard single-pulse experiment.
Spectral Width: ~12-16 ppm.
Acquisition Time: ~3-4 seconds.
Relaxation Delay: 2-5 seconds.
Number of Scans: 16-64, depending on sample concentration.
Processing: Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals.
Predicted ¹H NMR Data and Interpretation (in CDCl₃)
Predicted δ (ppm)
Multiplicity
Integration
Assignment
Rationale
~3.50 - 4.20
m
2H
H-2eq, H-6eq
Protons on carbons adjacent to the Boc-protected nitrogen are deshielded. The bulky Boc group can cause significant rotational hindrance and signal broadening.[10]
~3.40
s
3H
-OCH₃
A characteristic singlet for the methoxy group protons.
~3.20 - 3.40
m
1H
H-3
The proton on the carbon bearing the methoxy group. Its coupling pattern will be informative for confirming the cis stereochemistry.
~2.80 - 3.10
m
1H
H-4
The proton on the carbon bearing the amino group.
~2.60 - 2.90
m
2H
H-2ax, H-6ax
Axial protons adjacent to the ring nitrogen.
~1.50 - 2.00
m
2H
H-5 (ax & eq)
Piperidine ring methylene protons are diastereotopic and will appear as complex multiplets.
~1.60
br s
2H
-NH₂
The chemical shift of primary amine protons is variable and concentration-dependent. The signal is often broad due to quadrupolar relaxation and exchange.[11]
1.46
s
9H
-C(CH₃)₃ (Boc)
A strong, sharp singlet characteristic of the nine equivalent protons of the tert-butyl group is a definitive marker for the Boc protecting group.
¹³C NMR Spectroscopy
Expert Insight: ¹³C NMR spectroscopy confirms the presence of all unique carbon atoms in the molecule. The chemical shift of each carbon provides clear evidence for the different functional groups (carbamate carbonyl, ether, amine-bearing carbons, and the aliphatic piperidine ring).
Experimental Protocol: ¹³C NMR Spectroscopy
Sample Preparation: Use the same sample prepared for ¹H NMR analysis.
Instrumentation: Acquire the spectrum on a 400 MHz (or higher) spectrometer, observing the ¹³C nucleus (~101 MHz for a 400 MHz instrument).
Acquisition Parameters:
Pulse Program: Standard proton-decoupled single-pulse experiment (e.g., zgpg30).
Spectral Width: ~220-240 ppm.
Number of Scans: 512-2048, as ¹³C is much less sensitive than ¹H.
Processing: Process the data similarly to the ¹H spectrum. Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm) or TMS at 0.00 ppm.
Predicted ¹³C NMR Data and Interpretation (in CDCl₃)
Predicted δ (ppm)
Assignment
Rationale
~155.0
C=O (Boc)
The carbonyl carbon of the carbamate group appears in this characteristic downfield region.
~79.5
-C (CH₃)₃ (Boc)
The quaternary carbon of the Boc group.
~75-80
C-3
The carbon atom bonded to the electronegative oxygen of the methoxy group is significantly deshielded.
~56.0
-OC H₃
The carbon of the methoxy group.
~45-55
C-4
The carbon atom bonded to the nitrogen of the amino group.
~40-45
C-2, C-6
Carbons adjacent to the ring nitrogen. These may be inequivalent due to the substitution pattern and ring conformation.
~30-35
C-5
The remaining aliphatic carbon of the piperidine ring.
28.4
-C(C H₃)₃ (Boc)
The three equivalent methyl carbons of the Boc group give a strong, characteristic signal.
Mass Spectrometry (MS): Unambiguous Molecular Weight Confirmation
Mass spectrometry is an indispensable tool for determining the molecular weight of a compound, thereby confirming its molecular formula. Electrospray ionization (ESI) is the preferred method for a polar, functionalized molecule like this, as it is a soft ionization technique that typically yields the intact protonated molecule.[12]
Expert Insight: Beyond confirming the molecular weight, the fragmentation pattern in MS can provide valuable structural information. The N-Boc group is known to produce highly characteristic fragment ions, serving as a secondary confirmation of its presence.[13]
Experimental Protocol: ESI-MS
Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.
Instrumentation: Introduce the sample into an ESI mass spectrometer (e.g., a TOF, Orbitrap, or Quadrupole instrument) via direct infusion or LC-MS.
Acquisition Parameters:
Ionization Mode: Positive ion mode is chosen to detect the protonated molecule, [M+H]⁺, as the amine groups are basic.
Mass Range: Scan a range appropriate for the expected molecular weight (e.g., m/z 50-500).
Source Parameters: Optimize parameters such as capillary voltage and drying gas temperature to achieve stable spray and maximal signal.
Data Analysis: Identify the molecular ion peak and any characteristic fragment ions. For high-resolution mass spectrometry (HRMS), compare the measured exact mass to the calculated mass to confirm the elemental composition.
Predicted Mass Spectrum Data
m/z (charge)
Ion Formula
Assignment
Rationale
231.17
[C₁₁H₂₂N₂O₃ + H]⁺
[M+H]⁺ (Molecular Ion)
The molecular weight is 230.30. The most abundant ion in positive mode ESI will be the protonated molecule. This peak confirms the molecular weight of the compound.
175.12
[M - C₄H₈ + H]⁺
[M - isobutylene + H]⁺
A common fragmentation pathway for Boc groups is the loss of isobutylene (56 Da).
131.11
[M - C₅H₉O₂ + H]⁺
[M - Boc + H]⁺
Loss of the entire Boc group (100 Da) results in the protonated piperidine core.
57.07
[C₄H₉]⁺
tert-butyl cation
The highly stable tert-butyl cation is a hallmark fragment for any compound containing a Boc group and is often observed as a prominent peak in the spectrum.[13]
Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Identification
FTIR spectroscopy is a rapid and effective technique for identifying the key functional groups present in a molecule by measuring the absorption of infrared radiation, which corresponds to specific bond vibrations.
Expert Insight: While NMR and MS provide the structural skeleton and mass, FTIR provides direct, confirmatory evidence of the functional groups—the amine, the carbamate (Boc), and the ether—that are the chemically active sites of the molecule.
Experimental Protocol: FTIR Spectroscopy
Sample Preparation: As the compound is a liquid or oil, a spectrum can be easily obtained by placing a single drop between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates to create a thin film.
Instrumentation: Acquire the spectrum using an FTIR spectrometer.
Acquisition Parameters:
Scan Range: 4000 - 400 cm⁻¹.
Resolution: 4 cm⁻¹.
Number of Scans: 16-32 scans are typically sufficient.
Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.
Predicted FTIR Data and Interpretation
Wavenumber (cm⁻¹)
Intensity
Vibration Type
Assignment
Rationale
3380 - 3250
Medium
N-H Asymmetric & Symmetric Stretch
Primary Amine (-NH₂)
A primary amine will show two distinct bands in this region, which is a definitive indicator of the -NH₂ group.[11]
2975, 2935, 2870
Strong
C-H Stretch
Aliphatic C-H
Strong absorptions corresponding to the sp³ C-H bonds in the piperidine ring, methoxy, and Boc groups.
~1690
Strong
C=O Stretch
Carbamate (Boc)
This very strong and sharp absorption is a key diagnostic peak for the carbonyl of the Boc protecting group.[14]
1650 - 1580
Medium
N-H Bend
Primary Amine (-NH₂)
The scissoring vibration of the primary amine group appears in this region.[11]
1250 - 1020
Strong
C-N Stretch / C-O Stretch
C-N and C-O (Ether)
This region of the spectrum (the "fingerprint region") will contain strong bands corresponding to C-N stretching of the amine and carbamate, and C-O stretching of the ether and carbamate.
Integrated Characterization Workflow
The synergy of these techniques provides a robust and self-validating system for structural confirmation.
Caption: Workflow for the integrated spectroscopic characterization.
Conclusion
The structural and stereochemical integrity of synthetic intermediates is paramount in the fields of chemical research and drug development. Through the systematic application of NMR spectroscopy, mass spectrometry, and FTIR spectroscopy, a complete and unambiguous profile of cis-4-Amino-1-Boc-3-methoxy-piperidine can be established.
NMR provides the definitive evidence for the molecular backbone, connectivity, and the crucial cis stereochemistry.
MS confirms the exact molecular weight and elemental composition while corroborating the presence of the Boc protecting group through its characteristic fragmentation.
FTIR offers rapid verification of all key functional groups.
Together, these orthogonal analytical techniques provide a robust, self-validating dataset that confirms the identity and purity of the title compound, ensuring its suitability for use in subsequent, high-stakes synthetic applications.
References
Effect of solvent change on chemical shifts of 4-benzyl-4-hydroxypiperidines. (n.d.). Google Scholar. Retrieved March 23, 2026, from https://scholar.google.com/scholar_lookup?&title=Effect%20of%20solvent%20change%20on%20chemical%20shifts%20of%204-benzyl-4-hydroxypiperidines&author=S.%20Priya&author=R.%20Sivakumar&author=S.
Cholli, A., & Pennino, D. (n.d.). Application of Two-Dimensional NMR Spectroscopy to the Study of Substituted Piperidine Derivatives. Part I. Optica Publishing Group. Retrieved March 23, 2026, from https://opg.optica.org/as/abstract.cfm?uri=as-41-9-1360
Synthesis and Spectroscopic Analysis of Piperine- and Piperlongumine-Inspired Natural Product Scaffolds and Their Molecular Docking with IL-1β and NF-κB Proteins. (2020). MDPI. Retrieved March 23, 2026, from https://www.mdpi.com/1420-3049/25/12/2857
Analysis of New Piperidine Substituted Benzothiazole Crystalline Derivatives. (n.d.). ProQuest. Retrieved March 23, 2026, from https://www.proquest.com/openview/5e53e7f6789b9195d038753239e25d2b/1?pq-origsite=gscholar&cbl=2045953
Ismael, S., AL-Mashal, F., & Saeed, B. (n.d.). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. University of Nigeria. Retrieved March 23, 2026, from https://www.unn.edu.ng/wp-content/uploads/2019/09/2311-Article-Text-4045-1-10-20190826.pdf
Infrared spectra of N- tert-butoxycarbonyl-amino acids at different temperatures. (n.d.). ResearchGate. Retrieved March 23, 2026, from https://www.researchgate.
Exploring fluorine-substituted piperidines as potential therapeutics for diabetes mellitus and Alzheimer's diseases. (2024). PubMed. Retrieved March 23, 2026, from https://pubmed.ncbi.nlm.nih.gov/38968591/
Synthesis, spectroscopic characterization and antimicrobial activity of 2,6 di-substituted piperidine-4-one derivatives. (2025). ResearchGate. Retrieved March 23, 2026, from https://www.researchgate.
Moser, A. (2026). Confirmation of Synthesis: using MS to identify a protective group. ACD/Labs. Retrieved March 23, 2026, from https://www.acdlabs.com/blog/confirmation-of-synthesis-using-ms-to-identify-a-protective-group/
4-AMINOPIPERIDINE BASED NEW AMINO-s-TRIAZINES AS POTENTIAL DENDRITIC BUILIDING-BLOCKS. (n.d.). Babeș-Bolyai University. Retrieved March 23, 2026, from https://chem.ubbcluj.ro/studia/chem/an_continut/2013_4/volum/09_BALEA.pdf
CIS-4-AMINO-1-BOC-3-METHOXY-PIPERIDINE 1171124-68-7 wiki. (n.d.). Guidechem. Retrieved March 23, 2026, from https://www.guidechem.com/wiki/cis-4-amino-1-boc-3-methoxy-piperidine-1171124-68-7.html
Cis-4-amino-1-boc-3-methoxy-piperidine — Chemical Substance Information. (n.d.). NextSDS. Retrieved March 23, 2026, from https://www.nextsds.com/cis-4-amino-1-boc-3-methoxy-piperidine-cas-1171124-68-7
IR: amines. (n.d.). University of Colorado Boulder. Retrieved March 23, 2026, from https://www.colorado.edu/lab/odas/ir-amines
FT-IR spectra of 3-amino-1-propanol (a) and tert-butylN-(3-hydroxypropyl) carbamate (b). (n.d.). ResearchGate. Retrieved March 23, 2026, from https://www.researchgate.
CIS-4-AMINO-1-BOC-3-METHOXY-PIPERIDINE | 1171124-68-7. (2025). ChemicalBook. Retrieved March 23, 2026, from https://www.chemicalbook.com/ChemicalProductProperty_EN_CB41118490.htm
How does solvent choice effect chemical shift in NMR experiments? : r/chemhelp. (2022). Reddit. Retrieved March 23, 2026, from https://www.reddit.com/r/chemhelp/comments/s2z90r/how_does_solvent_choice_effect_chemical_shift_in/
¹³C NMR chemical shifts of the piperidine ring in compounds 6a‐d. The... (n.d.). ResearchGate. Retrieved March 23, 2026, from https://www.
Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases. (n.d.). PMC. Retrieved March 23, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2864947/
Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. (n.d.). PMC. Retrieved March 23, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5446731/
Impact of solvent interactions on 1H and 13C chemical shifts investigated using DFT and a reference dataset recorded in CDCl3 and CCl4. (n.d.). PMC. Retrieved March 23, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9619183/
Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. (n.d.). Open Research@CSIR-NIScPR. Retrieved March 23, 2026, from http://or.niscpr.res.in/handle/123456789/29285
N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. (n.d.). PMC. Retrieved March 23, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6270295/
Application Note: Advanced Peptide Coupling Protocols for cis-4-Amino-1-Boc-3-methoxy-piperidine Hydrochloride
Executive Summary The functionalization of sterically hindered cyclic amines is a critical bottleneck in modern drug discovery and peptide synthesis. cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride (CAS: 1956322-29-...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The functionalization of sterically hindered cyclic amines is a critical bottleneck in modern drug discovery and peptide synthesis. cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride (CAS: 1956322-29-4) is a highly valuable building block used to introduce functionalized piperidine scaffolds into target molecules [1]. However, its 1,2-cis stereochemical relationship and hydrochloride salt form present significant kinetic and thermodynamic barriers to standard amide bond formation.
This application note provides a comprehensive, self-validating guide to overcoming these steric and electronic challenges. By leveraging high-efficiency uronium/aminium coupling reagents (HATU and COMU), researchers can achieve near-quantitative yields while suppressing epimerization and unwanted side reactions.
Chemical Profile & Mechanistic Challenges
To design an effective coupling protocol, one must first deconstruct the physical chemistry of the amine nucleophile:
Steric Shielding (cis-Effect): The methoxy group at the C3 position is cis to the primary amine at C4. In a chair conformation, one of these groups must be axial while the other is equatorial, creating significant gauche interactions. This steric bulk physically blocks the trajectory of incoming bulky active esters, rendering standard carbodiimide (EDC/HOBt) protocols ineffective.
Salt Neutralization: The compound is supplied as a hydrochloride salt (
R−NH3+Cl−
). In this protonated state, the nitrogen lone pair is unavailable, making it completely non-nucleophilic. Stoichiometric neutralization with a non-nucleophilic base is an absolute prerequisite.
Acid Sensitivity: The piperidine nitrogen is protected by a tert-butyloxycarbonyl (Boc) group. Consequently, the coupling environment must remain basic to neutral; any exposure to strong acids (e.g., TFA) during the coupling or workup phase will result in premature deprotection and polymerization.
Mechanistic Insights: Overcoming Steric Hindrance
When coupling highly hindered amines, the electrophilicity of the active ester must be maximized. This is achieved through specific leaving groups that not only activate the carbonyl but also actively participate in the transition state.
The "7-Aza Effect" (HATU)
HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) generates an OAt (7-azabenzotriazole) active ester. Unlike standard HOBt esters, the HOAt leaving group contains a pyridine nitrogen. This nitrogen provides anchimeric assistance —it acts as a localized hydrogen-bond acceptor for the incoming amine, pre-organizing the transition state. This "7-Aza effect" drastically lowers the activation energy, accelerating aminolysis even when the cis-methoxy group attempts to block the reaction path [2][3].
Oxyma-Based Activation (COMU)
COMU is a third-generation coupling reagent that utilizes OxymaPure as a leaving group rather than benzotriazole derivatives. COMU matches or exceeds the reactivity of HATU but is non-explosive and highly soluble. Its morpholine-based structure and the strong hydrogen-bond accepting nature of the Oxyma ester facilitate rapid coupling with hindered piperidines, making it the premier choice for safety-conscious, scale-up workflows [4].
Mechanistic pathway of HATU coupling demonstrating anchimeric assistance (The 7-Aza Effect).
Quantitative Data & Reagent Optimization
The following table summarizes the kinetic performance of various coupling reagents when reacted with cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride.
Coupling Reagent
Leaving Group
Base Required (eq)*
Pre-activation Time
Expected Yield
Epimerization Risk
HATU
HOAt
DIPEA (3.0 - 4.0)
2 - 5 min
> 90%
Very Low
COMU
OxymaPure
DIPEA (3.0 - 4.0)
1 - 3 min
> 90%
Very Low
HBTU
HOBt
DIPEA (3.0 - 4.0)
5 - 10 min
40 - 60%
Moderate
EDC / HOBt
HOBt
DIPEA / NMM
10 - 15 min
< 30%
High
*Note: Base equivalents account for both the activation of the carboxylic acid and the neutralization of the piperidine hydrochloride salt.
Experimental Protocols
Protocol A: HATU-Mediated Coupling (The Gold Standard)
This protocol is optimized for maximum yield when coupling complex, epimerization-prone carboxylic acids to the hindered piperidine.
Dissolution: Dissolve the Carboxylic Acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (approx. 0.1 M concentration).
Causality: DMF provides a high dielectric constant, stabilizing the polar transition states required for active ester formation.
Pre-Activation: Add DIPEA (2.0 eq) dropwise at 0 °C to room temperature. Stir for exactly 3 minutes.
Causality: DIPEA deprotonates the acid, allowing it to attack HATU. Limiting this step to 3 minutes prevents the accumulation of unreactive guanidinium byproducts, which occur if HATU reacts directly with the amine.
Amine Neutralization (In Situ): In a separate vial, suspend the cis-4-Amino-1-Boc-3-methoxy-piperidine HCl (1.1 eq) in a minimum volume of DMF and add DIPEA (1.5 eq).
Causality: The extra 1.5 eq of base specifically strips the HCl salt, liberating the free, nucleophilic amine.
Coupling: Transfer the neutralized amine solution to the pre-activated ester mixture. Stir at room temperature for 2 to 12 hours.
Self-Validation: Monitor the reaction via LC-MS. The disappearance of the OAt-active ester mass and the appearance of the product mass confirms successful aminolysis.
Workup: Dilute with Ethyl Acetate (EtOAc) and wash sequentially with 5%
NaHCO3
(aq), 5% Citric Acid (aq), and brine.
Causality: Citric acid is used instead of HCl to remove residual DIPEA without cleaving the acid-sensitive Boc protecting group on the piperidine.
Experimental workflow for coupling hindered amine salts using in-situ neutralization and pre-activation.
COMU is utilized when scaling up reactions where the explosive hazards of HOAt-based reagents (HATU) present a safety risk [4].
Step-by-Step Workflow & Causality:
Preparation: Dissolve the Carboxylic Acid (1.0 eq) and COMU (1.05 eq) in DMF. Note the slight defect of COMU relative to the amine to prevent guanidinylation of the piperidine.
Activation: Add DIPEA (2.0 eq).
Self-Validation (Visual Cue): COMU exhibits a distinct color change (often shifting to yellow/orange) upon activation with a base, providing an immediate visual confirmation that the Oxyma ester has formed [4].
Coupling: Add the pre-neutralized cis-4-Amino-1-Boc-3-methoxy-piperidine (prepared via Protocol A, Step 3). Stir for 1-3 hours. COMU's highly reactive nature often reduces required coupling times by 50% compared to standard reagents.
Aqueous Workup: COMU byproducts are highly water-soluble. A simple wash with water and brine is often sufficient to achieve >95% crude purity, avoiding complex chromatography.
References
Albericio, F.; El-Faham, A. Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 2018, 22 (7), 760–772. DOI: 10.1021/acs.oprd.8b00159. Available at:[Link]
Application
Application Note: Selective Boc Deprotection of cis-4-Amino-1-Boc-3-methoxypiperidine Derivatives
Introduction & Strategic Context cis-4-Amino-1-Boc-3-methoxypiperidine (CAS: 1171124-68-7) is a highly versatile, conformationally restricted building block widely utilized in the development of kinase inhibitors, GPCR l...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Strategic Context
cis-4-Amino-1-Boc-3-methoxypiperidine (CAS: 1171124-68-7) is a highly versatile, conformationally restricted building block widely utilized in the development of kinase inhibitors, GPCR ligands, and novel bioisosteres. The molecular architecture features a free primary amine at the C4 position, an aliphatic methoxy ether at C3, and a tert-butyloxycarbonyl (Boc) protected secondary amine at the N1 position.
In typical drug discovery workflows, the free C4-amine is first derivatized (e.g., via amide coupling, reductive amination, or nucleophilic aromatic substitution). Following this elaboration, the 1-Boc group must be selectively removed to expose the piperidine nitrogen for subsequent functionalization. The critical challenge lies in achieving this deprotection without cleaving the adjacent 3-methoxy group, epimerizing the cis stereocenters, or compromising the newly formed bonds at C4.
The selective removal of the Boc group relies on its specific lability under Brønsted acidic conditions, providing an orthogonal deprotection strategy relative to the other functional groups present on the scaffold.
Boc Cleavage Mechanism : The addition of strong acids, such as trifluoroacetic acid (TFA) or hydrogen chloride (HCl), protonates the carbamate carbonyl. This induces fragmentation, releasing a tert-butyl cation and a carbamic acid intermediate. The carbamic acid is inherently unstable and rapidly decarboxylates to yield the free amine salt and carbon dioxide gas ().
Orthogonality to Aliphatic Ethers : Aliphatic ethers, such as the 3-methoxy group on the piperidine ring, are exceptionally stable to standard Brønsted acids. Cleavage of methyl ethers typically requires harsh Lewis acids (e.g., BBr₃) or strong nucleophiles (e.g., HI) at elevated temperatures (). Consequently, TFA in dichloromethane (DCM) or HCl in 1,4-dioxane provides perfect chemoselectivity, leaving the 3-methoxy group entirely intact.
Stereochemical Integrity : The cis configuration (3R,4S or 3S,4R) is preserved during acidic deprotection. Unlike ketones, the protons adjacent to the methoxy and amine groups on the piperidine ring are not enolizable under these conditions, preventing acid-catalyzed epimerization.
Cation Scavenging : The generated tert-butyl cation is a highly reactive electrophile. If the newly installed C4-substituent contains electron-rich aromatic rings (e.g., indole, anisole, or pyrrole), the cation can cause unwanted Friedel-Crafts alkylation. In such cases, the addition of scavengers like triisopropylsilane (TIPS) or water is mandatory to quench the cation and prevent side reactions ().
Experimental Workflow Visualization
Workflow for C4-derivatization and selective 1-Boc deprotection of the piperidine scaffold.
Validated Experimental Protocols
Protocol A: Solution-Phase Deprotection using TFA/DCM
This protocol is highly effective for rapid deprotection and is preferred when the resulting intermediate will be used directly in a subsequent coupling step without rigorous solid-state isolation.
Preparation : Dissolve the C4-derivatized cis-4-amino-1-Boc-3-methoxypiperidine intermediate in anhydrous dichloromethane (DCM) to achieve a concentration of 0.1–0.2 M.
Cooling : Cool the reaction flask to 0 °C using an ice bath to control the initial exothermic protonation.
Acid Addition : Slowly add Trifluoroacetic Acid (TFA) to achieve a final ratio of 1:1 to 1:4 (TFA:DCM, v/v). Expert Insight: If the C4-substituent is electron-rich, add 2.5% (v/v) TIPS and 2.5% (v/v) deionized water as cation scavengers prior to TFA addition.
Reaction : Remove the ice bath and stir at room temperature for 1–2 hours. Monitor via LC-MS or TLC until the starting material is completely consumed.
Workup : Concentrate the mixture under reduced pressure. To remove residual TFA, which can interfere with downstream basic couplings, co-evaporate the crude oil with toluene (3 × 10 mL). The product is isolated as the trifluoroacetate salt.
Protocol B: Solution-Phase Deprotection using 4M HCl in 1,4-Dioxane
This protocol is favored when a stable, crystalline solid is required for storage, biological assays, or when avoiding hygroscopic TFA salts is critical.
Preparation : Dissolve the intermediate in a minimal volume of anhydrous methanol or DCM (approx. 0.5 M).
Acid Addition : Add 5–10 molar equivalents of 4M HCl in 1,4-dioxane at room temperature.
Reaction : Stir the mixture at room temperature for 2–4 hours. Expert Insight: As the Boc group is cleaved, the resulting hydrochloride salt often precipitates directly from the dioxane solution. This phase separation drives the reaction forward and protects the newly freed amine from further side reactions.
Workup : If a precipitate forms, isolate the solid via vacuum filtration and wash with cold anhydrous diethyl ether. If no precipitate forms, concentrate in vacuo, triturate the residue with diethyl ether, and filter to isolate the pure hydrochloride salt.
Quantitative Data & Reagent Comparison
The choice between TFA and HCl dictates the physical properties of the isolated intermediate and the necessity for downstream purification.
Parameter
Protocol A (TFA/DCM)
Protocol B (HCl/Dioxane)
Acid Strength
High (pKa ~ 0.23)
Very High (pKa ~ -8.0)
Typical Reaction Time
1 – 2 hours
2 – 4 hours
Isolated Salt Form
Trifluoroacetate (often hygroscopic oils)
Hydrochloride (often crystalline solids)
Scavenger Compatibility
Excellent (TIPS, Water, Thioanisole)
Moderate (scavengers less commonly needed)
Aliphatic Ether Stability
Highly Stable (No methoxy cleavage)
Highly Stable (No methoxy cleavage)
Downstream Application
Good for direct peptide coupling (requires excess base)
Ideal for isolation, long-term storage, and assays
References
Common Organic Chemistry. "Boc Deprotection Mechanism - TFA." Common Organic Chemistry Reaction Database. Available at:[Link]
ACS Publications. "Oxidation of Secondary Methyl Ethers to Ketones." The Journal of Organic Chemistry. Available at:[Link]
Method
Synthesis of Kinase Inhibitors Using cis-4-Amino-3-methoxypiperidine Building Blocks: An Application and Protocol Guide
For Researchers, Scientists, and Drug Development Professionals Abstract The piperidine scaffold is a privileged structure in medicinal chemistry, frequently incorporated into the design of kinase inhibitors to enhance p...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The piperidine scaffold is a privileged structure in medicinal chemistry, frequently incorporated into the design of kinase inhibitors to enhance potency, selectivity, and pharmacokinetic properties.[1] This guide provides a detailed technical overview and practical protocols for the synthesis of kinase inhibitors utilizing the cis-4-amino-3-methoxypiperidine building block. This specific scaffold offers a unique three-dimensional profile and functional handles that can be strategically exploited to achieve desired interactions within the ATP-binding pocket of various kinases. We will delve into the rationale behind its use, key synthetic transformations, and provide step-by-step protocols for common coupling reactions, along with characterization and troubleshooting advice. This document is intended to serve as a valuable resource for researchers engaged in the discovery and development of novel kinase inhibitors.
Introduction: The Strategic Advantage of the cis-4-Amino-3-methoxypiperidine Scaffold
Protein kinases are pivotal regulators of cellular signaling pathways, and their aberrant activity is a hallmark of numerous diseases, most notably cancer.[2] The development of small molecule inhibitors that target the ATP-binding site of kinases is a cornerstone of modern drug discovery.[2] The choice of the core scaffold is a critical determinant of a drug candidate's success, influencing its binding affinity, selectivity profile, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
The piperidine ring system is a recurring motif in a multitude of FDA-approved drugs, valued for its ability to introduce conformational rigidity, modulate lipophilicity, and provide vectors for functionalization.[1][3] The cis-4-amino-3-methoxypiperidine scaffold, in particular, offers several distinct advantages for kinase inhibitor design:
Three-Dimensionality: The non-planar nature of the piperidine ring allows for the exploration of three-dimensional chemical space, often leading to improved binding affinity and selectivity compared to flat, aromatic scaffolds.[3]
Defined Stereochemistry: The cis relationship between the amino and methoxy groups provides a fixed spatial arrangement, which can be crucial for precise interactions with specific amino acid residues in the kinase active site.
Dual Functionality: The primary amino group at the 4-position serves as a key attachment point for coupling with various heterocyclic cores common in kinase inhibitors (e.g., pyrimidines, purines, pyrrolopyrimidines). The methoxy group at the 3-position can influence solubility and may engage in hydrogen bonding or other non-covalent interactions.
Modulation of Physicochemical Properties: The presence of the methoxy group can fine-tune the lipophilicity and metabolic stability of the final compound.[1]
The utility of substituted piperidines is exemplified in numerous kinase inhibitors targeting pathways such as Janus Kinase (JAK) and Bruton's Tyrosine Kinase (BTK), where these scaffolds are integral to achieving high potency and selectivity.[4]
Synthetic Strategies and Key Transformations
The synthesis of kinase inhibitors using the cis-4-amino-3-methoxypiperidine building block typically involves two primary transformations: N-arylation of the piperidine nitrogen and amide bond formation at the 4-amino position. The order of these steps can be varied depending on the overall synthetic strategy and the nature of the target molecule.
General Synthetic Workflow
The overall synthetic approach can be visualized as a convergent process where the functionalized piperidine is coupled with a suitable heterocyclic core.
Caption: General synthetic workflow for kinase inhibitors.
N-Arylation of the Piperidine Ring
Connecting the piperidine nitrogen to an aromatic or heteroaromatic system is a common strategy. This is often achieved through nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions.
Nucleophilic Aromatic Substitution (SNAr): This is a widely used method when the heterocyclic core contains a suitable leaving group (e.g., a halogen) activated by an electron-withdrawing group.
Palladium- or Copper-Catalyzed Cross-Coupling: Reactions like the Buchwald-Hartwig amination or Ullmann condensation provide alternative routes for N-arylation, particularly with less activated aryl halides.[5]
Amide Bond Formation
The primary amino group at the 4-position of the piperidine is a versatile handle for introducing various side chains through amide coupling. This is a fundamental reaction in medicinal chemistry, and numerous coupling reagents are available to facilitate this transformation.[6][7]
Experimental Protocols
Note: These protocols are generalized and may require optimization based on the specific substrates and desired products. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.
Protocol 1: Amide Coupling of cis-4-Amino-1-Boc-3-methoxypiperidine with a Carboxylic Acid
This protocol describes a standard amide coupling reaction using EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole) as coupling agents.
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Silica gel for column chromatography
Appropriate solvents for chromatography (e.g., ethyl acetate/hexanes, DCM/methanol)
Procedure:
Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 eq), HOBt (1.2 eq), and anhydrous DCM or DMF.
Activation: Stir the mixture at room temperature for 10 minutes. Add EDC.HCl (1.2 eq) and continue stirring for another 20-30 minutes. The formation of a white precipitate (dicyclohexylurea if DCC is used, or a water-soluble urea with EDC) may be observed.
Amine Addition: In a separate flask, dissolve cis-4-amino-1-Boc-3-methoxypiperidine (1.1 eq) and DIPEA (2.0-3.0 eq) in a minimal amount of anhydrous DCM or DMF. Add this solution dropwise to the activated carboxylic acid mixture.
Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed (typically 4-24 hours).
Work-up:
Dilute the reaction mixture with DCM or ethyl acetate.
Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x), water (1x), and brine (1x).
Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system to afford the desired amide.
Caption: Workflow for amide coupling protocol.
Protocol 2: Boc Deprotection
The Boc (tert-Butoxycarbonyl) protecting group on the piperidine nitrogen can be readily removed under acidic conditions.
Materials:
Boc-protected piperidine derivative
4 M HCl in 1,4-dioxane or Trifluoroacetic acid (TFA)
Reaction Setup: Dissolve the Boc-protected piperidine derivative in a minimal amount of DCM.
Acid Treatment: Add an excess of 4 M HCl in 1,4-dioxane (e.g., 10 equivalents) or TFA (e.g., 20-50% v/v in DCM).
Reaction Monitoring: Stir the reaction at room temperature and monitor by TLC or LC-MS until the starting material is consumed (typically 1-4 hours).
Work-up:
For HCl/dioxane: Concentrate the reaction mixture under reduced pressure. The product is usually obtained as the hydrochloride salt. It can be used directly in the next step or neutralized. To neutralize, dissolve the residue in DCM and wash with saturated aqueous NaHCO₃ solution until the aqueous layer is basic. Dry the organic layer and concentrate.
For TFA: Concentrate the reaction mixture under reduced pressure. The resulting TFA salt can often be precipitated by trituration with diethyl ether.
Characterization and Data Analysis
Successful synthesis and purification should be confirmed by a combination of analytical techniques:
Technique
Purpose
Expected Outcome
LC-MS
Purity assessment and mass confirmation
A single major peak in the chromatogram with the correct mass-to-charge ratio (m/z) for the expected product.
¹H and ¹³C NMR
Structural elucidation and confirmation
Chemical shifts and coupling constants consistent with the proposed structure. The number of signals should correspond to the number of unique protons and carbons.
HRMS
Exact mass determination
Provides the elemental composition and confirms the molecular formula.
FT-IR
Functional group analysis
Presence of characteristic absorption bands (e.g., C=O stretch for amides, N-H stretch for amines).
Troubleshooting and Optimization
Problem
Possible Cause(s)
Suggested Solution(s)
Low or no product formation in amide coupling
Incomplete activation of the carboxylic acid; Steric hindrance; Low reactivity of the amine.
Increase the amount of coupling reagents (EDC, HOBt); Use a more potent coupling reagent (e.g., HATU, PyBOP); Increase the reaction temperature; Prolong the reaction time.
Incomplete Boc deprotection
Insufficient acid; Short reaction time.
Increase the amount of acid or use a stronger acid (TFA); Increase the reaction time.
Side product formation
Racemization during coupling; Over-activation of the carboxylic acid.
Add HOBt to suppress racemization; Control the reaction temperature (perform at 0 °C).
Difficulty in purification
Similar polarity of product and starting materials/byproducts.
Optimize the mobile phase for column chromatography; Consider alternative purification methods like preparative HPLC.
Conclusion
The cis-4-amino-3-methoxypiperidine scaffold is a valuable and versatile building block in the synthesis of kinase inhibitors. Its unique stereochemistry and dual functionality provide medicinal chemists with a powerful tool to design potent and selective drug candidates. The protocols and guidelines presented in this document offer a practical framework for the successful incorporation of this scaffold into novel kinase inhibitors, paving the way for the development of next-generation therapeutics.
References
Design and Synthesis of Novel Dual Inhibitors for JAK3 and TEC Kinases in Autoimmune Disorders. Journal of Medicinal Chemistry.
Recent Advances in BTK Inhibitors for the Treatment of Inflamm
Tofacitinib Synthesis – An Asymmetric Challenge.
cis-4-Amino-1-Boc-3-methoxy-piperidine. Tebubio.
Practical synthesis of ethyl cis-4-amino-3-methoxy-1-piperidine carboxylate, a key intermediate of cisapride.
The Development of BTK Inhibitors: A Five-Year Upd
Piperidine inhibitors of Janus Kinase 3.
Role of piperazine scaffolds in medicinal chemistry. Benchchem.
A Comprehensive Review of Small-Molecule Inhibitors Targeting Bruton Tyrosine Kinase: Synthetic Approaches and Clinical Applic
Design, synthesis and biological evaluation of novel 4-aminopiperidine derivatives as SMO/ERK dual inhibitors. PubMed.
Discovery of 3,4,6-Trisubstituted Piperidine Derivatives as Orally Active, Low hERG Blocking Akt Inhibitors via Conformational Restriction and Structure-Based Design.
Synthesis of 4-amino-3-p-methoxyphenyl-1-methyl-piperidine. PrepChem.com.
Modulating the Binding Kinetics of Bruton's Tyrosine Kinase Inhibitors Through Transition St
Synthesis of cis‐3‐methyl‐4‐aminopiperidine Derivatives.
Synthetic Approaches to a Chiral 4-Amino-3-hydroxy Piperidine with Pharmaceutical Relevance. Bristol-Myers Squibb.
Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. White Rose Research Online.
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Wiley Online Library.
Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed.
Design and Synthesis of a Pan-Janus Kinase Inhibitor Clinical Candidate (PF-06263276) Suitable for Inhaled and Topical Delivery for the Treatment of Inflammatory Diseases of the Lungs and Skin. Academia.edu.
4-Benzyl-4-aminopiperidine 3 and N-protected, unsubstituted...
Starting material to obtain the substituted piperidine moiety.
Identification of 4-(4-Aminopiperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidines as Selective Inhibitors of Protein Kinase B through Fragment Elaboration.
Discovery of 4-Amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an Orally Bioavailable, Potent Inhibitor of Akt Kinases.
Design and synthesis of kinase inhibitors Design and synthesis of kinase inhibitors using novel heterocyclic systems. Vertex Pharmaceuticals.
Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC.
List of BTK inhibitors (Bruton Tyrosine Kinase Inhibitor). Drugs.com.
Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 4-Amino-3-chloropyridine N-oxide. Benchchem.
Design and synthesis of novel protein kinase CK2 inhibitors on the base of 4-aminothieno[2,3-d]pyrimidines. PubMed.
Chemical synthesis of novel aminopyrimidin-4-yl-1H-pyrazole derivatives as spleen tyrosine kinase (SYK) inhibitors. PMC.
Concise, stereodivergent and highly stereoselective synthesis of cis- and trans-2-substituted 3-hydroxypiperidines – development of a phosphite-driven cyclodehydr
Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance. RSC Publishing.
Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5.
Amide coupling reaction in medicinal chemistry. Coupling reagents.
Coupling Reagents. Aapptec Peptides.
Discovery of 3,4,6-Trisubstituted Piperidine Derivatives as Orally Active, Low hERG Blocking Akt Inhibitors via Conformational Restriction and Structure-Based Design.
Copper-Catalyzed N-Arylation of Amides Using (S)
Discovery of 3,4,6-Trisubstituted Piperidine Derivatives as Orally Active, Low hERG Blocking Akt Inhibitors via Conformational Restriction and Structure-Based Design. PubMed.
4-AMINOPIPERIDINE BASED NEW AMINO-s-TRIAZINES AS POTENTIAL DENDRITIC BUILIDING-BLOCKS. UBB.
Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies.
Synthesis and Evaluation of Novel Inhibitors of Pim-1 and Pim-2 Protein Kinases. PMC.
Comprehensive characterization of the Published Kinase Inhibitor Set.
DIASTEREOSELECTIVE SYNTHESIS OF - trans-4-ARYLPIPERIDINE-3-CARBOXYLIC. HETEROCYCLES.
Scale-Up Synthesis Route for cis-4-Amino-1-Boc-3-methoxy-piperidine Hydrochloride: A Process Guide
Introduction & Strategic Rationale The cis-4-amino-3-methoxypiperidine scaffold is a privileged pharmacophore embedded in numerous biologically active molecules, ranging from classic gastrointestinal prokinetic agents li...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Strategic Rationale
The cis-4-amino-3-methoxypiperidine scaffold is a privileged pharmacophore embedded in numerous biologically active molecules, ranging from classic gastrointestinal prokinetic agents like Cisapride[1] to modern antibacterial candidates such as the topoisomerase II inhibitor AZD5099[2].
For process chemists and drug development professionals, scaling up the synthesis of cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride presents two primary challenges:
Scalable
α
-Functionalization: Traditional medicinal chemistry routes often rely on hypervalent iodine reagents (e.g., iodosobenzene diacetate) for the
α
-hydroxylation of piperidones[2]. At scale, these reagents are cost-prohibitive, generate stoichiometric iodobenzene waste, and pose thermal hazards.
Diastereocontrol: Establishing the cis relationship between the 3-methoxy and 4-amino groups requires precise stereochemical control during the amination phase.
This application note details a highly scalable, self-validating 5-step synthetic workflow. We bypass hypervalent iodine by leveraging a highly efficient
I2
/KOH-mediated
α
-hydroxylation[3], followed by a stereoelectronically controlled reductive amination that reliably yields the cis-diastereomer.
Synthetic Workflow & Mechanistic Strategy
The route begins with inexpensive 1-Boc-4-piperidone. The critical transformation is the one-pot
α
-hydroxylation and ketalization using elemental iodine and potassium hydroxide in methanol[3]. This generates an
α
-hydroxy ketal intermediate, which is subsequently methylated and deprotected to yield the
α
-methoxy ketone. Reductive amination with benzylamine establishes the cis-stereocenter, followed by hydrogenolysis and careful salt formation.
Figure 1: 5-Step scalable synthetic workflow for the target piperidine intermediate.
Step-by-Step Experimental Protocols
Step 1:
α
-Hydroxylation / Ketalization
Causality Insight: Under basic conditions, the enolate of 1-Boc-4-piperidone is trapped by iodine to form an
α
-iodo ketone. Methoxide subsequently displaces the iodide, and the ketone is ketalized by the solvent. This avoids the explosive risks of
PhI(OAc)2
[3].
Charge a jacketed reactor with 1-Boc-4-piperidone (1.0 eq) and Methanol (10 vol).
Add KOH (3.0 eq) and cool the mixture to 0 °C.
Add Iodine (
I2
) (1.2 eq) portion-wise over 30 minutes, maintaining the internal temperature below 10 °C.
Warm to room temperature and stir for 4 hours.
Quench: Add saturated aqueous
Na2S2O3
until the iodine color fully dissipates.
Extract with Ethyl Acetate (
3×5
vol), wash organics with brine, dry over
Na2SO4
, and concentrate to yield 1-Boc-3-hydroxy-4,4-dimethoxypiperidine .
Step 2: O-Methylation
Dissolve the crude
α
-hydroxy ketal (1.0 eq) in anhydrous THF (8 vol) under
N2
and cool to 0 °C.
Carefully add NaH (60% dispersion in mineral oil, 1.5 eq) portion-wise. Stir for 30 minutes until gas evolution ceases.
Add Methyl Iodide (MeI) (1.5 eq) dropwise.
Stir at room temperature for 12 hours.
Quench: Slowly add cold water (5 vol) to quench unreacted NaH.
Extract with MTBE (
2×5
vol). Concentrate to yield 1-Boc-3-methoxy-4,4-dimethoxypiperidine .
Step 3: Ketal Deprotection
Causality Insight: The Boc protecting group is acid-labile. Using a mild acid (p-TsOH) in a biphasic/wet system selectively hydrolyzes the ketal without cleaving the carbamate.
Dissolve the methylated ketal in Acetone/Water (4:1 v/v, 10 vol).
Add p-Toluenesulfonic acid monohydrate (0.1 eq).
Heat to 45 °C for 6 hours. Monitor by HPLC to ensure no Boc-deprotection occurs.
Neutralize with saturated aqueous
NaHCO3
(pH ~7.5).
Extract with Ethyl Acetate, dry, and concentrate to yield 1-Boc-3-methoxy-4-piperidone .
Step 4: Diastereoselective Reductive Amination
Dissolve 1-Boc-3-methoxy-4-piperidone (1.0 eq) and Benzylamine (1.1 eq) in 1,2-Dichloroethane (DCE, 10 vol).
Add Glacial Acetic Acid (1.0 eq). Stir for 1 hour at room temperature to pre-form the iminium ion.
Cool to 0 °C and add Sodium Triacetoxyborohydride (
NaBH(OAc)3
) (1.5 eq) portion-wise.
Stir at room temperature for 16 hours.
Quench: Add 1N NaOH to adjust pH to 9. Extract with DCM.
Purification: Purify via silica gel chromatography (Hexanes/EtOAc) or selective crystallization to isolate the pure cis-isomer.
Step 5: Hydrogenolysis & Salt Formation
Causality Insight: Forming an HCl salt in the presence of a Boc group is kinetically delicate. By using exactly 1.0 equivalent of anhydrous HCl at low temperature, the highly basic primary amine (
pKa≈9.5
) is protonated instantly, preventing the acid from attacking the carbamate.
Dissolve the cis-protected amine in Methanol (10 vol). Add 10% Pd/C (10% w/w).
Stir under a Hydrogen atmosphere (balloon, 1 atm) for 12 hours at room temperature[2].
Filter through a Celite pad and concentrate the filtrate to yield the free base.
Dissolve the free base in anhydrous Diethyl Ether (10 vol) and cool to 0 °C.
Dropwise, add exactly 1.0 eq of HCl (2M solution in Diethyl Ether).
Stir for 30 minutes. Filter the resulting white precipitate and dry under vacuum to yield cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride .
Stereochemical Causality: The Reductive Amination
The reductive amination of 1-Boc-3-methoxy-4-piperidone exhibits remarkable diastereoselectivity, favoring the cis-isomer (typically 9:1 cis:trans in the crude mixture)[2].
This is driven by A1,3
allylic strain . When the iminium ion forms, placing the 3-methoxy group in the equatorial position causes severe steric clash with the N-benzyl group. To relieve this strain, the piperidine ring undergoes a conformational flip, forcing the 3-methoxy group into the axial position. Subsequent hydride delivery from
NaBH(OAc)3
occurs via the stereoelectronically favored axial trajectory. Axial hydride attack pushes the incoming amine into the equatorial position, resulting in an axial-methoxy/equatorial-amine relationship—which corresponds to the cis-diastereomer.
Figure 2: Conformational control and A1,3 strain driving the cis-diastereoselectivity.
Quantitative Data Summary
The following table summarizes the expected yields, purity profiles, and key analytical markers for each step of the scaled-up process, serving as a self-validating checklist for the process chemist.
Step
Intermediate / Product
Expected Yield (%)
Target Purity (HPLC)
Key Analytical Marker
1
1-Boc-3-hydroxy-4,4-dimethoxypiperidine
82 - 85%
>95%
Disappearance of ketone C=O (~210 ppm
13
C NMR)
2
1-Boc-3-methoxy-4,4-dimethoxypiperidine
90 - 92%
>98%
New OMe singlet at ~3.4 ppm (
1
H NMR)
3
1-Boc-3-methoxy-4-piperidone
85 - 88%
>95%
Reappearance of C=O stretch (~1715 cm
−1
IR)
4
cis-1-Boc-4-benzylamino-3-methoxypiperidine
70 - 75%*
>99%
cis:trans ratio >99:1 after purification
5
cis-4-Amino-1-Boc-3-methoxy-piperidine HCl
88 - 90%
>99.5%
Loss of aromatic benzyl protons (~7.3 ppm
1
H NMR)
*Yield reflects the isolated mass of the pure cis-diastereomer after chromatographic or crystallographic separation of the minor trans-isomer.
References
Van Daele, G.H.P. et al. "Synthesis of cisapride, a gastrointestinal stimulant derived from cis-4-amino-3-methoxypiperidine." Drug Development Research, 1986. 1
Zacuto, M. J.; Cai, D. "
α
-Hydroxylation of carbonyls using iodine." Tetrahedron Letters, 2005. 3
Basarab, G. S. et al. "Optimization of Pyrrolamide Topoisomerase II Inhibitors Toward Identification of an Antibacterial Clinical Candidate (AZD5099)." Journal of Medicinal Chemistry, 2014. 2
reductive amination reactions using cis-4-Amino-1-Boc-3-methoxy-piperidine HCl
An In-Depth Guide to Reductive Amination Reactions Using cis-4-Amino-1-Boc-3-methoxy-piperidine HCl Introduction: The Strategic Value of the Piperidine Scaffold The piperidine ring is a cornerstone of modern medicinal ch...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Guide to Reductive Amination Reactions Using cis-4-Amino-1-Boc-3-methoxy-piperidine HCl
Introduction: The Strategic Value of the Piperidine Scaffold
The piperidine ring is a cornerstone of modern medicinal chemistry, appearing in a vast number of pharmaceuticals and biologically active compounds.[1] Its prevalence stems from its ability to serve as a rigid, three-dimensional scaffold that can be functionalized to present pharmacophoric elements in a precise spatial orientation, enhancing binding affinity and selectivity for biological targets.
Among the myriad of piperidine-based building blocks, cis-4-Amino-1-Boc-3-methoxy-piperidine stands out as a particularly valuable synthon for drug discovery.[2] This molecule offers a unique combination of features:
Defined Stereochemistry: The cis relationship between the C3-methoxy and C4-amino groups provides a fixed conformational bias, crucial for designing molecules with specific target interactions.
Orthogonal Protection: The piperidine nitrogen is protected with a tert-butyloxycarbonyl (Boc) group, rendering it unreactive under the conditions of reductive amination. This allows for selective functionalization of the primary amino group. The Boc group can be removed later under acidic conditions to enable further diversification at the piperidine nitrogen.
A Reactive Handle: The primary amino group at the C4 position is a versatile nucleophile, perfectly poised for C-N bond formation through one of the most reliable and powerful reactions in the medicinal chemist's toolbox: reductive amination .[3][4]
This guide provides a detailed exploration of the principles and practical execution of reductive amination reactions utilizing cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride, aimed at researchers, scientists, and drug development professionals.
Pillar 1: The Mechanism and Rationale of Reductive Amination
Reductive amination is a robust method for synthesizing secondary and tertiary amines from aldehydes or ketones.[5] The reaction is a one-pot, two-step process that hinges on the selective reduction of an in situ-formed iminium ion.[3][6][7]
Imine/Iminium Ion Formation: The reaction commences with the nucleophilic attack of the primary amine onto the carbonyl carbon of an aldehyde or ketone. This is followed by dehydration to form a Schiff base, or imine. Under the typically neutral or weakly acidic reaction conditions, this imine is protonated to form a highly electrophilic iminium ion.[7][8][9]
Hydride-Mediated Reduction: A mild and selective hydride reducing agent, introduced into the same pot, then preferentially reduces the C=N double bond of the iminium ion to furnish the final amine product.[8]
The Critical Choice: A Selective Reducing Agent
The success of a one-pot reductive amination is critically dependent on the choice of reducing agent. A powerful reductant like sodium borohydride (NaBH₄) would indiscriminately reduce the starting aldehyde or ketone to an alcohol, leading to poor yields of the desired amine.[10][11]
The reagent of choice for this transformation is Sodium Triacetoxyborohydride (NaBH(OAc)₃) , often abbreviated as STAB.[12][13][14] Its efficacy is rooted in its moderated reactivity. The steric bulk and electron-withdrawing nature of the three acetoxy groups make it a much milder hydride donor than sodium borohydride.[13][14] This attenuated reactivity confers remarkable selectivity: NaBH(OAc)₃ reacts significantly faster with the highly electrophilic iminium ion intermediate than with the starting aldehyde or ketone.[12][14] Furthermore, it is a safer and less toxic alternative to other selective reagents like sodium cyanoborohydride (NaBH₃CN).[14]
Application Notes and Protocols for the Amidation of cis--4-Amino-1-Boc-3-methoxy-piperidine
Introduction: The Strategic Importance of the 3-Methoxy-4-aminopiperidine Scaffold The cis-4-amino-3-methoxypiperidine scaffold is a privileged structural motif in modern medicinal chemistry, prominently featured in a va...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Strategic Importance of the 3-Methoxy-4-aminopiperidine Scaffold
The cis-4-amino-3-methoxypiperidine scaffold is a privileged structural motif in modern medicinal chemistry, prominently featured in a variety of pharmacologically active agents. Its inherent conformational rigidity, coupled with the stereospecific placement of the amino and methoxy functionalities, provides a unique three-dimensional vector for molecular recognition by biological targets. This makes it a highly sought-after building block for the synthesis of novel therapeutics, including potent and selective MCH-1 receptor antagonists for the treatment of obesity.[1] The successful and efficient formation of an amide bond at the C-4 amino group is a critical transformation in the elaboration of this scaffold into diverse chemical libraries for drug discovery.
This comprehensive guide provides a detailed exploration of the critical parameters governing the amidation of cis-4-Amino-1-Boc-3-methoxy-piperidine. We will delve into the mechanistic rationale behind the selection of coupling reagents, provide field-proven, step-by-step protocols for various amidation strategies, and offer insights into troubleshooting and optimization.
Understanding the Substrate: Steric and Electronic Considerations
The reactivity of the amino group in cis-4-Amino-1-Boc-3-methoxy-piperidine is modulated by a combination of steric and electronic factors that must be considered for optimal reaction outcomes.
Steric Hindrance: The cis relationship between the C-3 methoxy group and the C-4 amino group introduces a degree of steric hindrance around the nucleophilic nitrogen. While not exceptionally bulky, this arrangement can influence the approach of the activated carboxylic acid, potentially slowing down the reaction rate compared to an un-substituted aminopiperidine.
Electronic Effects: The electron-withdrawing inductive effect of the neighboring methoxy group can slightly decrease the nucleophilicity of the amino group.[2] This effect, however, is generally modest and does not preclude efficient amidation with appropriate activation methods.
These factors necessitate the use of highly efficient coupling reagents that can overcome potential steric and electronic barriers to ensure high conversion and yield.
Comparative Analysis of Amidation Coupling Reagents
The choice of coupling reagent is paramount for a successful amidation reaction.[3] Below is a comparative overview of commonly employed reagents, with a focus on their suitability for the target substrate.
Coupling Reagent
Activating Species
Key Advantages
Potential Considerations
HATU
OAt-active ester
High reactivity, fast reaction times, low epimerization, effective for hindered amines.[4]
Higher cost, potential for guanidinylation side reaction with excess reagent.
HBTU
OBt-active ester
Good reactivity, widely used, less expensive than HATU.
Slightly less reactive than HATU, especially for challenging couplings.
EDC/HOBt
HOBt-active ester
Cost-effective, water-soluble urea byproduct is easily removed.[5]
Slower reaction rates compared to uronium salts, potential for epimerization.
T3P®
Mixed anhydride
Excellent for large-scale synthesis, byproducts are water-soluble.
Requires careful control of stoichiometry and temperature.
For cis-4-Amino-1-Boc-3-methoxy-piperidine, HATU is often the reagent of choice due to its superior ability to overcome the subtle steric and electronic challenges presented by the substrate, ensuring rapid and clean conversion.[6] However, for cost-driven applications or less challenging carboxylic acid partners, EDC/HOBt can be a viable alternative with optimized conditions. T3P® is an excellent option for process development and scale-up activities.
Experimental Protocols
The following protocols are designed to be self-validating, with clear steps and rationale. Always conduct reactions under an inert atmosphere (e.g., Nitrogen or Argon) and use anhydrous solvents to prevent hydrolysis of activated intermediates.
Protocol 1: High-Efficiency Amidation using HATU
This protocol is recommended for a broad range of carboxylic acids, including those that are sterically demanding or electronically deactivated.
Diagrammatic Workflow:
Caption: Workflow for HATU-mediated amidation.
Materials:
cis-4-Amino-1-Boc-3-methoxy-piperidine (1.0 eq)
Carboxylic acid (1.1 eq)
HATU (1.1 eq)
N,N-Diisopropylethylamine (DIPEA) (2.5 eq)
Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)
Procedure:
Preparation: To a round-bottom flask under an inert atmosphere, add the carboxylic acid (1.1 eq) and cis-4-Amino-1-Boc-3-methoxy-piperidine (1.0 eq).
Dissolution: Dissolve the starting materials in anhydrous DCM or DMF (to a concentration of approximately 0.1 M).
Activation: Cool the solution to 0 °C in an ice bath. Add HATU (1.1 eq) followed by the dropwise addition of DIPEA (2.5 eq).
Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and continue stirring for 2-16 hours. Monitor the reaction progress by TLC or LC-MS.
Work-up: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired amide.
Causality Behind Experimental Choices:
Excess Carboxylic Acid and HATU: A slight excess of the carboxylic acid and coupling reagent ensures complete consumption of the valuable amine starting material.
DIPEA as Base: A non-nucleophilic base like DIPEA is crucial to neutralize the hexafluorophosphate salt of HATU and the carboxylic acid without competing in the coupling reaction.
0 °C Activation: Performing the initial activation at 0 °C minimizes potential side reactions and epimerization if the carboxylic acid has a chiral center alpha to the carboxyl group.
Protocol 2: Cost-Effective Amidation using EDC/HOBt
This protocol is a suitable alternative for routine amide bond formations where cost is a consideration.
Diagrammatic Mechanism:
Caption: Simplified mechanism of EDC/HOBt mediated amidation.
Materials:
cis-4-Amino-1-Boc-3-methoxy-piperidine (1.0 eq)
Carboxylic acid (1.2 eq)
EDC·HCl (1.2 eq)
HOBt (1.2 eq)
Triethylamine (TEA) or DIPEA (3.0 eq)
Anhydrous DCM or DMF
Procedure:
Preparation: In a round-bottom flask under an inert atmosphere, combine the carboxylic acid (1.2 eq), HOBt (1.2 eq), and cis-4-Amino-1-Boc-3-methoxy-piperidine (1.0 eq).
Dissolution: Dissolve the mixture in anhydrous DCM or DMF (approximately 0.1 M).
Activation: Cool the solution to 0 °C. Add EDC·HCl (1.2 eq) portion-wise, followed by the dropwise addition of TEA or DIPEA (3.0 eq).
Reaction: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for 12-24 hours. Monitor by TLC or LC-MS.
Work-up: Dilute the reaction with ethyl acetate. Wash the organic phase with 1N HCl, saturated aqueous NaHCO₃, and brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude amide by flash column chromatography.
Self-Validation System:
The water-soluble nature of the EDC urea byproduct simplifies purification. Successful removal can be confirmed by the absence of its characteristic signals in the ¹H NMR of the crude product.
Complete consumption of the starting amine can be verified by LC-MS analysis of the reaction mixture.
Protocol 3: Scalable Amidation using T3P®
This protocol is highly effective for larger-scale syntheses due to the ease of byproduct removal.
Materials:
cis-4-Amino-1-Boc-3-methoxy-piperidine (1.0 eq)
Carboxylic acid (1.05 eq)
T3P® (50% solution in ethyl acetate) (1.5 eq)
Pyridine or DIPEA (3.0 eq)
Anhydrous ethyl acetate or DCM
Procedure:
Preparation: To a solution of the carboxylic acid (1.05 eq) and cis-4-Amino-1-Boc-3-methoxy-piperidine (1.0 eq) in anhydrous ethyl acetate or DCM (0.2 M), add pyridine or DIPEA (3.0 eq).
Activation: Cool the mixture to 0 °C. Slowly add the T3P® solution (1.5 eq) over 15-30 minutes, maintaining the internal temperature below 10 °C.
Reaction: Allow the reaction to warm to room temperature and stir for 4-18 hours. Monitor the reaction by TLC or LC-MS.
Work-up: Quench the reaction by the slow addition of water or saturated aqueous sodium bicarbonate. Separate the organic layer and wash sequentially with 10% aqueous citric acid, water, saturated aqueous sodium bicarbonate, and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography or recrystallization if necessary.
Trustworthiness of the Protocol:
The phosphonic acid byproducts from T3P® are readily removed by aqueous washes, leading to a cleaner crude product and simplifying downstream processing.[7] This makes the protocol reliable and reproducible on a larger scale.
Troubleshooting and Optimization
Problem
Potential Cause
Suggested Solution
Low or No Reaction
Ineffective carboxylic acid activation.
Ensure coupling reagents are fresh and anhydrous. Use a more powerful coupling reagent like HATU.
Insufficient base.
Ensure adequate equivalents of a non-nucleophilic base are used (e.g., 2.5-3.0 eq of DIPEA).
Low Yield of Desired Amide
Side reaction with the Boc-protecting group.
This is unlikely under standard amidation conditions, but prolonged reaction times at elevated temperatures should be avoided.
Guanidinylation of the amine (with HATU/HBTU).
Avoid using a large excess of the coupling reagent. Pre-activating the carboxylic acid for a short period before adding the amine can mitigate this.
Difficulty in Purification
Residual coupling agent byproducts.
For EDC, ensure thorough aqueous washes. For T3P®, multiple basic and acidic washes are effective.
Conclusion
The amidation of cis-4-Amino-1-Boc-3-methoxy-piperidine is a robust transformation that can be achieved with high efficiency using a variety of modern coupling reagents. The choice of reagent and reaction conditions should be guided by the nature of the carboxylic acid coupling partner, the desired scale of the reaction, and cost considerations. By understanding the principles outlined in this guide and adhering to the detailed protocols, researchers can confidently and successfully synthesize a diverse range of amide derivatives based on this valuable scaffold, paving the way for the discovery of new and improved therapeutic agents.
References
Kim, N., Meyers, K. M., Mendez-Andino, J. L., Warshakoon, N. C., Ji, W., Wos, J. A., Colson, A., Mitchell, M. C., Davis, J. R., Pinney, B. B., Reizes, O., & Hu, X. E. (2006). Identification of substituted 4-aminopiperidines and 3-aminopyrrolidines as potent MCH-R1 antagonists for the treatment of obesity. Bioorganic & Medicinal Chemistry Letters, 16(20), 5445–5450. [Link]
Oost, T., Clemann, N., H-J, H., Doods, H., Jennewein, C., Rall, K., ... & Rudolph, C. (2015). Design, synthesis and evaluation of MCH receptor 1 antagonists--Part III: Discovery of pre-clinical development candidate BI 186908. Bioorganic & Medicinal Chemistry Letters, 25(16), 3275-3280. [Link]
Stoye, A., Jolit, A., & Bräse, S. (2022). Preparation of Enantiopure 3-Aminopiperidine and 3-Aminoazepane Derivatives from Ornithine and Lysine. Consecutive Syntheses of Pharmacologically Active Analogs, Such as Besifloxacin. Organic Process Research & Development, 26(10), 2827–2844. [Link]
Lardi, C., Cleator, E., & Blacker, A. J. (2020). A comparative study of amide-bond forming reagents in aqueous media. Organic & Biomolecular Chemistry, 18(3), 509-515. [Link]
Mayr, H. (2018, May 7). Nucleophilicity of Amines. Master Organic Chemistry. [Link]
Kim, N., Meyers, K. M., Mendez-Andino, J. L., Warshakoon, N. C., Ji, W., Wos, J. A., ... & Hu, X. E. (2006). Identification of substituted 4-aminopiperidines and 3-aminopyrrolidines as potent MCH-R1 antagonists for the treatment of obesity. Bioorganic & medicinal chemistry letters, 16(20), 5445-5450. [Link]
Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - T3P. [Link]
Almlof, J., et al. (2012). 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. Journal of Medicinal Chemistry, 55(6), 2856-2866. [Link]
Akgun, H., et al. (2023). Synthesis of some piperazine/piperidine amides of chromone-2-carboxylic acid as potential soluble epoxide hydrolase (sEH) inhibitors. Records of Natural Products, 17(4), 604-612. [Link]
purification of cis-4-Amino-1-Boc-3-methoxy-piperidine from trans-isomer impurities
Here is a technical support center for the . Technical Support Center: Purification of cis-4-Amino-1-Boc-3-methoxy-piperidine Welcome to the technical support resource for the purification of cis-4-Amino-1-Boc-3-methoxy-...
Author: BenchChem Technical Support Team. Date: April 2026
Here is a technical support center for the .
Technical Support Center: Purification of cis-4-Amino-1-Boc-3-methoxy-piperidine
Welcome to the technical support resource for the purification of cis-4-Amino-1-Boc-3-methoxy-piperidine. This guide is designed for researchers, chemists, and process development professionals facing the common challenge of separating diastereomeric piperidine derivatives. We will address frequently encountered issues through a series of FAQs and in-depth troubleshooting guides, grounded in established scientific principles and field experience.
Part 1: Frequently Asked Questions (FAQs)
This section addresses high-level questions to orient your purification strategy.
Q1: What are the primary methods for separating cis- and trans-isomers of substituted piperidines?
A1: The two most effective and widely used methods for separating diastereomers like the cis and trans isomers of 4-Amino-1-Boc-3-methoxy-piperidine are column chromatography and fractional crystallization .[1] The choice between them depends on the scale of purification, the physical properties of the isomers (e.g., crystallinity, solubility differences), and available equipment. For analytical-scale separation and purity assessment, High-Performance Liquid Chromatography (HPLC) is the standard. For preparative scale, both preparative HPLC and crystallization are viable options.[2]
Q2: How do I first determine the cis:trans ratio in my crude material?
A2: Before attempting purification, it is critical to quantify the isomeric ratio of your starting material. The most direct method is ¹H NMR spectroscopy .[3][4] The cis and trans isomers will exhibit distinct chemical shifts and, most importantly, different proton-proton coupling constants (J-values) for the protons on the piperidine ring, particularly C3-H and C4-H. Nuclear Overhauser Effect (NOE) experiments can provide definitive confirmation of the relative stereochemistry.[5] For high-accuracy quantification, high-sensitivity techniques like band-selective pure shift NMR can be employed to resolve overlapping signals.[6]
Q3: Is a chiral column necessary to separate these diastereomers?
A3: Not necessarily. Diastereomers have different physical properties and can often be separated on standard, achiral stationary phases (like silica or C18) because they are not mirror images of each other.[7] However, if separation on achiral media is challenging, chiral stationary phases (CSPs) can offer unique selectivities and are a powerful tool for separating diastereomers.[8][9][10] Polysaccharide-based CSPs are often a good starting point for piperidine derivatives.[8]
Q4: My isomers are proving very difficult to separate by any method. What could be the issue?
A4: In some cases, diastereomers can be exceptionally difficult to separate, a phenomenon known as "cryptic diastereomers." This can happen if their physical and chemical properties are nearly identical. In such scenarios, consider derivatization. Converting the primary amine to an amide or sulfonamide with a bulky or chiral reagent can amplify the physical differences between the diastereomers, making them easier to separate by chromatography or crystallization.[10] Subsequently, the derivatizing group can be cleaved to yield the pure isomer. It is also possible that the isomers must be purified at an earlier synthetic step where the properties are more distinct.[11]
Part 2: Troubleshooting Guide: Column Chromatography
This guide provides solutions to common problems encountered during chromatographic purification.
Logical Workflow for Method Development
Caption: Chromatographic method development workflow.
Common Problems & Solutions
Problem
Probable Cause(s)
Recommended Solution(s)
Poor or No Separation (Co-elution)
1. Insufficient selectivity of the stationary phase. 2. Mobile phase is too strong or too weak. 3. Compound is not retained (void volume elution).
1. Change Stationary Phase: If using reversed-phase (C18), try a phenyl-hexyl or embedded amide column to introduce different interactions (π-π, dipole-dipole).[7] For normal phase, try using a diol or cyano-propyl column. If achiral methods fail, screen polysaccharide-based chiral columns (e.g., Chiralpak® IA, AD-H).[8] 2. Optimize Mobile Phase: For reversed-phase (e.g., Acetonitrile/Water), perform a shallow gradient or run isocratically at different solvent strengths. Adding a small amount of acid (0.1% TFA or Formic Acid) can improve peak shape for amines.[2] For normal phase (e.g., Hexane/Ethanol), carefully adjust the percentage of the polar modifier (ethanol).[9] 3. Switch Mode: If eluting in the void on reversed-phase, switch to normal phase or HILIC.
Poor Peak Shape (Tailing or Fronting)
1. Mass overload on the column. 2. Secondary interactions with the stationary phase (e.g., silanol groups). 3. Inappropriate mobile phase pH.
1. Reduce Sample Load: Inject a smaller quantity of the sample to see if peak shape improves. 2. Use Additives: For basic compounds like piperidines, adding a small amount of a competitor base (e.g., 0.1% diethylamine) to the mobile phase in normal phase chromatography can mitigate tailing.[9] In reversed-phase, ensure the pH is low enough to protonate the amine, which usually improves peak shape. 3. Check pH: The piperidine amine has a predicted pKa around 9.4.[12] In reversed-phase, a mobile phase pH of 2-4 is generally recommended.
Low Recovery After Purification
1. Irreversible adsorption on the column. 2. Compound degradation on the stationary phase. 3. Sample precipitation during the run.
1. Passivate Column: Flush the column with a strong solvent or a mobile phase containing a competing agent before injection. 2. Check Stability: The Boc protecting group can be acid-labile. If using strong acidic modifiers (like TFA), consider a milder alternative like formic acid. Perform a stability test of the compound in the mobile phase. 3. Ensure Solubility: Dissolve the sample in the initial mobile phase. If solubility is low, use a stronger injection solvent, but keep the injection volume small to avoid peak distortion.
Part 3: Troubleshooting Guide: Fractional Crystallization
Crystallization is often the most scalable and cost-effective purification method, relying on differences in solubility between the two isomers.[1][13]
Logical Workflow for Crystallization
Caption: Fractional crystallization workflow.
Common Problems & Solutions
Problem
Probable Cause(s)
Recommended Solution(s)
No Crystals Form
1. Compound is too soluble in the chosen solvent. 2. Solution is not supersaturated. 3. Compound is an oil or has a low melting point.
1. Add an Anti-solvent: Slowly add a solvent in which the compound is insoluble (e.g., hexane to an ethyl acetate solution) until turbidity persists. 2. Concentrate the Solution: Gently evaporate some of the solvent to increase the concentration. 3. Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solution-air interface. Add a seed crystal if available. 4. Form a Salt: Free bases are often more difficult to crystallize than their corresponding salts. React the mixture with an acid (e.g., HCl in ether, tartaric acid) to form a salt, which is typically a more crystalline solid.[14] Then, re-screen for a suitable crystallization solvent.
Impure Crystals (Both Isomers Co-crystallize)
1. Solubility difference between isomers is too small in the chosen solvent system. 2. Cooling was too rapid, trapping impurities.
1. Re-screen Solvents: A systematic screening of solvents is crucial.[2] Test a range of polarities (e.g., ethanol, isopropanol, ethyl acetate, acetonitrile, heptane) and binary mixtures. The goal is to find a system where one isomer is significantly less soluble than the other. 2. Slow Down Cooling: Allow the solution to cool to room temperature slowly over several hours, then transfer to a refrigerator (4°C), and finally a freezer (-20°C) if necessary. This promotes selective crystal growth.
Oiling Out
1. The solution becomes supersaturated at a temperature above the compound's melting point in that solvent. 2. Solvent is not appropriate.
1. Use More Solvent: Re-heat the solution to dissolve the oil, add more solvent, and attempt to cool more slowly. 2. Change Solvent System: Switch to a lower-boiling point solvent or a solvent system where the compound has lower solubility.
Part 4: Experimental Protocols
Protocol 1: Analytical HPLC Method for Isomer Ratio Determination
Instrumentation: HPLC with UV detector.
Column: Reversed-Phase C18 (e.g., 250 x 4.6 mm, 5 µm). A phenyl-hexyl column can also be effective.[2]
Mobile Phase:
Solvent A: 0.1% Formic Acid in Water
Solvent B: 0.1% Formic Acid in Acetonitrile
Gradient: Start with a shallow gradient, for example, 20% B to 50% B over 20 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C. Temperature can be a critical parameter affecting selectivity.[8]
Detection: UV at 210 nm (for the Boc-carbamate).
Sample Prep: Dissolve ~1 mg of crude material in 1 mL of 50:50 Acetonitrile/Water.
Injection Volume: 5 µL.
Self-Validation: The method is considered suitable when the resolution between the cis and trans peaks is greater than 1.5. Peak identity should be confirmed by collecting fractions and analyzing by ¹H NMR.
Protocol 2: General Procedure for Fractional Crystallization
Solvent Screening: In small vials, test the solubility of the crude mixture (~10 mg) in various solvents (~0.5 mL) at room temperature and upon heating. Good candidates will show poor solubility at room temperature but good solubility when hot.
Dissolution: In an appropriately sized flask, add the crude cis/trans mixture. Add the chosen solvent portion-wise while heating and stirring until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.
Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. To promote slower cooling, the flask can be placed in an insulated container (e.g., a Dewar flask filled with warm water).
Maturation: Once at room temperature, allow the mixture to stand for several hours to maximize crystal growth. Further cooling in a refrigerator (4°C) can increase the yield.
Isolation: Collect the crystals by vacuum filtration, washing with a small amount of the cold crystallization solvent.
Analysis: Dry the crystals and analyze their purity by HPLC and ¹H NMR. Analyze the mother liquor as well; it should be enriched in the more soluble isomer.[2] The mother liquor can be concentrated and subjected to further crystallization steps or purified by chromatography.
References
Technical Support Center: Chiral Separation of Piperidine-3-Carboxylic Acid Enantiomers - Benchchem. ()
An In-depth Technical Guide to the Cis and Trans Isomers of 1-Methyl-4-(1-naphthylvinyl)piperidine - Benchchem. ()
Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PubMed. ()
Synthetic Approaches to a Chiral 4-Amino-3-hydroxy Piperidine with Pharmaceutical Relevance. ()
Separation and Solubility of Cis and Trans Isomers in Nanostructured Double-Decker Silsequioxanes | Request PDF - ResearchG
US3880925A - Separation and purification of cis and trans isomers - Google P
Synthesis and crystallization procedure of piperidin-4-one and its deriv
Diastereomeric Ratio Determination by High Sensitivity Band-Selective Pure Shift NMR Spectroscopy - Rsc.org. ()
[Reader Insight] A Guide to Selective Columns for Isomer Separation - Welch M
Part 7: Analytical Techniques for Stereochemistry - Chiralpedia. ()
Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolin
(PDF) Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)
SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY - White Rose eTheses Online. ()
Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hep
4-AMINOPIPERIDINE BASED NEW AMINO-s-TRIAZINES AS POTENTIAL DENDRITIC BUILIDING-BLOCKS - UBB. ()
Asymmetric Synthesis of a New Helix-Forming β-Amino Acid - University of Wisconsin–Madison. ()
US6878848B2 - Process for converting a cis-trans mixture of substituted benzylidene amines into the pure cis isomer - Google P
Highly Diastereoselective Functionalization of Piperidines by Photoredox-Catalyzed α-Amino C–H Arylation and Epimerization | Journal of the American Chemical Society. ([Link])
Technical Support Center: Troubleshooting Amidation and Coupling Reactivity in cis-4-Amino-3-methoxypiperidines
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers struggling to functionalize cis-4-amino-3-methoxypiperidine scaffolds.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers struggling to functionalize cis-4-amino-3-methoxypiperidine scaffolds. The cis relationship within this saturated heterocycle introduces profound steric and stereoelectronic hurdles that routinely cause standard amide coupling protocols to fail.
This guide deconstructs the structural causality behind these reactivity issues and provides field-proven, self-validating methodologies to ensure successful functionalization.
🔬 Frequently Asked Questions (Troubleshooting)
Q1: Why does my cis-4-amino-3-methoxypiperidine exhibit significantly lower nucleophilicity compared to the trans isomer or unfunctionalized piperidines?
A: The drop in reactivity is caused by a confluence of conformational dynamics and stereoelectronic shielding. In the cis configuration, the piperidine chair conformation forces either the 3-methoxy or the 4-amino group into an axial position. When the 4-amino group sits in the axial position, it suffers from severe 1,3-diaxial steric clashes with the protons at the C2 and C6 positions. This physical barrier blocks the trajectory of the incoming electrophile. Furthermore, the spatial proximity of the cis-3-methoxy oxygen allows for intramolecular hydrogen bonding with the primary amine, which effectively locks up the nitrogen lone pair and dampens its availability for nucleophilic attack[1].
Q2: Standard EDC/HOBt couplings are stalling at <20% conversion. Which coupling reagents are best suited for overcoming this steric hindrance?
A: For highly hindered amines, you must abandon standard carbodiimides and shift to reagents that generate highly reactive, unhindered electrophilic intermediates[2].
TCFH / NMI: The combination of N,N,N′,N′-tetramethylchloroformamidinium hexafluorophosphate (TCFH) and N-methylimidazole (NMI) generates an extremely reactive in situ acyl imidazolium intermediate. This system is specifically designed to force challenging amide bonds with non-nucleophilic or hindered amines while maintaining stereochemical integrity[3].
HATU or COMU: These reagents generate a highly reactive 7-azabenzotriazole (OAt) or Oxyma active ester. COMU is particularly advantageous as it is safer, produces water-soluble byproducts, and often outperforms HATU in sterically congested scenarios.
Acid Chlorides: If your carboxylic acid partner is not prone to racemization, pre-activation to an acid chloride remains one of the most robust and kinetically favored methods to overcome the steric shield of the cis-piperidine[2].
Q3: How should I optimize the base and solvent to maximize coupling yields?
A: Steric hindrance decreases the amine's nucleophilicity, making the reaction highly sensitive to the base's pKa and steric bulk, as well as the solvent's polarity[2].
Base Selection: Avoid using excess nucleophilic bases. N,N-Diisopropylethylamine (DIPEA) is the standard due to its high basicity (aqueous pKa ~10.1) and non-nucleophilic nature, preventing it from competing with your hindered piperidine for the activated ester[2]. In TCFH systems, NMI uniquely acts as both the base and the nucleophilic catalyst.
Solvent Optimization: Switch from Dichloromethane (DCM) to highly polar aprotic solvents like N-Methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF). These solvents help disrupt the intramolecular hydrogen bonding between the 3-methoxy and 4-amino groups, freeing the nitrogen lone pair. Elevating the temperature to 50–60 °C in NMP provides the kinetic energy required to overcome the activation barrier imposed by the 1,3-diaxial interactions.
📊 Quantitative Data: Reagent Comparison
The following table summarizes the expected performance of various coupling strategies when applied to hindered scaffolds like cis-4-amino-3-methoxypiperidine.
Protocol A: High-Efficiency Amidation using TCFH/NMI
Use this protocol when coupling a stereochemically sensitive carboxylic acid to the hindered piperidine.
Preparation: Dissolve the carboxylic acid (1.0 equiv) in anhydrous NMP (0.2 M) under an inert nitrogen atmosphere.
Catalyst/Base Addition: Add NMI (3.0 equiv) and stir for 5 minutes at room temperature.
Activation: Add TCFH (1.1 equiv) in one portion.
Validation Check: Stir for 15 minutes. Extract a 5 µL aliquot and quench it into 100 µL of methanol. LCMS analysis should show the mass of the methyl ester, confirming the successful in situ formation of the highly reactive acyl imidazolium species. Do not proceed until activation is confirmed.
Amine Addition: Add the cis-4-amino-3-methoxypiperidine (1.2 equiv).
Thermal Shift: Heat the reaction block to 50 °C for 4–12 hours. Monitor the disappearance of the active intermediate via LCMS.
Workup: Quench with saturated aqueous NaHCO₃, extract with EtOAc, wash the organic layer with 1M HCl (to remove NMI and unreacted amine), dry over Na₂SO₄, and concentrate.
Protocol B: Acid Chloride Activation
Use this protocol for highly recalcitrant couplings where the carboxylic acid lacks α-chiral centers (e.g., benzoic or heteroaromatic acids).
Preparation: Suspend the carboxylic acid (1.0 equiv) in anhydrous DCM (0.3 M). Add a catalytic amount of DMF (0.05 equiv).
Activation: Dropwise add oxalyl chloride (1.5 equiv) at 0 °C.
Validation Check: Observe the reaction for vigorous gas evolution (CO and CO₂). This physical bubbling indicates active Vilsmeier-Haack complex formation. Wait until all gas evolution ceases (approx. 1–2 hours) and the solution becomes homogeneous to confirm complete conversion to the acid chloride.
Solvent Exchange: Concentrate the mixture strictly under reduced pressure to remove all excess oxalyl chloride and HCl gas. Redissolve the crude acid chloride in anhydrous THF.
Coupling: In a separate flask, dissolve cis-4-amino-3-methoxypiperidine (1.1 equiv) and DIPEA (2.5 equiv) in THF at 0 °C. Dropwise add the acid chloride solution to the amine solution.
Completion: Warm to room temperature, stir for 2 hours, and perform a standard aqueous workup.
🗺️ Logical Workflow Visualization
Decision tree for optimizing hindered amide coupling workflows.
📚 References
[1] Practical synthesis of ethyl cis-4-amino-3-methoxy-1-piperidine carboxylate, a key intermediate of cisapride. ResearchGate. Available at:
[2] Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. ACS Publications. Available at:
[3] TCFH–NMI: Direct Access to N-Acyl Imidazoliums for Challenging Amide Bond Formations. ResearchGate. Available at:
Technical Support Center: Resolving Handling Issues with Hygroscopic Piperidine Hydrochloride Salts
Welcome to the Technical Support Center for handling piperidine hydrochloride salts. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges due to the hygroscopic...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for handling piperidine hydrochloride salts. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges due to the hygroscopic nature of these compounds. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the scientific reasoning behind them, ensuring the integrity and success of your experiments.
Introduction: The Challenge of Hygroscopicity
Piperidine hydrochloride, a common salt form of the piperidine moiety, is widely used in pharmaceutical synthesis.[1][2] However, its propensity to absorb moisture from the atmosphere—a property known as hygroscopicity—can introduce significant variability and error into experimental workflows.[3][4] Absorbed water can lead to clumping, inaccurate weighing, altered stoichiometry, and even chemical degradation, compromising the reliability and reproducibility of your results.[5] This guide provides a comprehensive resource to understand, mitigate, and resolve these handling issues.
Frequently Asked Questions (FAQs)
This section addresses common questions regarding the hygroscopic nature of piperidine hydrochloride.
Q1: What does it mean for piperidine hydrochloride to be "hygroscopic"?
A1: Hygroscopicity is the tendency of a substance to absorb moisture from the surrounding air.[6] For piperidine hydrochloride, this means the solid powder can attract and hold water molecules, which can alter its physical and chemical properties.[3][4] The degree of moisture absorption is dependent on the ambient relative humidity (RH).
Q2: Why is piperidine hydrochloride hygroscopic?
A2: The hygroscopicity of hydrochloride salts, including piperidine hydrochloride, is largely attributed to the strong hydrogen bonding affinity of the chloride ion and the protonated amine with water molecules.[7] The crystal lattice of the salt can accommodate water molecules, leading to the absorption of atmospheric moisture.
Q3: What are the primary consequences of moisture absorption in my piperidine hydrochloride sample?
A3: Moisture absorption can lead to several experimental issues:
Inaccurate Weighing: The measured mass will include an unknown amount of water, leading to errors in concentration and stoichiometry.[5]
Physical Changes: The powder may clump, cake, or in severe cases, deliquesce (dissolve in the absorbed water), making it difficult to handle and transfer quantitatively.
Chemical Instability: The presence of water can promote degradation of the salt or participate in unwanted side reactions in your experimental setup.
Altered Dissolution Profile: For pharmaceutical development, changes in the physical state due to water absorption can affect the dissolution rate and bioavailability of the final product.
Q4: How can I visually tell if my piperidine hydrochloride has absorbed moisture?
A4: Visual inspection can often reveal moisture uptake. Signs include:
Loss of fine, free-flowing powder consistency.
Formation of clumps or aggregates.
A "wet" or "pasty" appearance.
In extreme cases, the solid may turn into a slurry or solution.
Troubleshooting Guide: Common Handling Issues and Solutions
This section provides a question-and-answer formatted guide to troubleshoot specific problems encountered during the handling of piperidine hydrochloride.
Issue 1: My piperidine hydrochloride powder has clumped together. Can I still use it?
Question: I opened a container of piperidine hydrochloride and found that the powder is no longer free-flowing and has formed clumps. Is the material compromised?
Answer & Recommended Solution:
Clumping is a clear indicator of moisture absorption. While the compound may not be chemically degraded, its purity in terms of mass is compromised. For applications requiring precise quantification, using clumped material is not recommended as it's impossible to weigh accurately without knowing the water content.
Recommended Actions:
Drying: If the clumping is not severe, you may be able to dry the material. Piperidine hydrochloride is thermally stable up to its melting point of 245-248 °C, but decomposition may occur at or near this temperature.[8][9] A cautious approach is to dry the salt under vacuum at a moderately elevated temperature (e.g., 40-60 °C) for several hours. The efficacy of drying should be confirmed by analytical methods if possible.
Use a Fresh Sample: For critical experiments, it is always best to use a fresh, unopened container of the salt.
Proper Storage: To prevent future issues, ensure all containers of piperidine hydrochloride are tightly sealed and stored in a desiccator.[10][11]
Issue 2: My weight measurements are inconsistent and seem to be increasing over time.
Question: When I try to weigh my piperidine hydrochloride on an analytical balance, the reading continuously drifts upwards. What is causing this and how can I get an accurate weight?
Answer & Recommended Solution:
An upward drift in weight is a classic sign of a hygroscopic substance absorbing moisture from the air during the weighing process.[5] To obtain an accurate mass, you must minimize the sample's exposure to the atmosphere. The preferred method for this is "weighing by difference."
Protocol: Weighing by Difference
This technique measures the amount of solid dispensed from a container, rather than the amount added to a weighing boat.[12][13]
Caption: Workflow for Weighing by Difference.
Issue 3: I am concerned about moisture contamination in my reaction. How can I handle piperidine hydrochloride in a completely dry environment?
Question: My reaction is extremely sensitive to water. What is the best way to handle and transfer piperidine hydrochloride to ensure no moisture is introduced?
Answer & Recommended Solution:
For reactions that are highly sensitive to moisture, all manipulations of piperidine hydrochloride should be performed in a controlled, inert atmosphere. A glovebox is the ideal environment for this.[4][14]
Protocol: Handling in a Glovebox
Preparation: Ensure all glassware, spatulas, and other equipment are thoroughly dried in an oven and then transferred into the glovebox antechamber. The piperidine hydrochloride container should also be brought into the glovebox.
Weighing: Perform all weighing operations inside the glovebox using a balance that is situated within the inert atmosphere.
Transfer: Once weighed, the piperidine hydrochloride can be directly added to the reaction vessel within the glovebox.
Solvent Addition: If applicable, use anhydrous solvents that have been stored and handled under inert conditions to dissolve the salt.
Caption: Experimental workflow for handling hygroscopic compounds in a glovebox.
Quantitative Data and Analysis
Parameter
Typical Value/Range for Hygroscopic Salts
Significance and Recommendations
Critical Relative Humidity (CRH)
Varies, but can be as low as 30-40% RH
This is the RH at which the material begins to absorb significant amounts of moisture. Handling should ideally occur in an environment with RH well below the CRH.
Moisture Content (as received)
Can be >0.5% w/w
It is advisable to determine the initial water content of a new batch of piperidine hydrochloride using Karl Fischer titration, especially for sensitive applications.[17][18]
Recommended Drying Temperature
40-60 °C under vacuum
Balances the need to remove water without causing thermal decomposition. Higher temperatures may be possible but should be used with caution.
Ideal Handling Environment
< 30% Relative Humidity
A controlled humidity environment or a glovebox is recommended to prevent moisture uptake.
Summary and Best Practices
To ensure the successful use of piperidine hydrochloride in your research, adhere to the following best practices:
Storage: Always store piperidine hydrochloride in a tightly sealed container inside a desiccator containing an active desiccant.
Handling Environment: Whenever possible, handle the salt in a low-humidity environment. For moisture-sensitive applications, a glovebox is strongly recommended.
Weighing: Use the "weighing by difference" technique to obtain accurate mass measurements.
Drying: If you suspect moisture absorption, dry the material under vacuum at a moderate temperature.
Documentation: Keep detailed records of the storage conditions and handling procedures for each batch of piperidine hydrochloride to ensure traceability and reproducibility.
By implementing these strategies, you can effectively mitigate the challenges posed by the hygroscopic nature of piperidine hydrochloride and enhance the reliability and accuracy of your experimental results.
Stereochemical Dynamics in Drug Design: A Reactivity Comparison of cis- vs. trans-4-Amino-1-Boc-3-methoxy-piperidine
Executive Summary & Biological Relevance In modern drug discovery, the spatial orientation of functional groups on saturated heterocyclic scaffolds dictates both the pharmacokinetic profile and the target binding affinit...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Biological Relevance
In modern drug discovery, the spatial orientation of functional groups on saturated heterocyclic scaffolds dictates both the pharmacokinetic profile and the target binding affinity of a drug candidate. The 4-amino-3-methoxypiperidine core is a highly privileged structural motif. Specifically, the cis-isomer is a critical scaffold in the development of gastrointestinal stimulants like Cisapride[2.11] and advanced antibacterial agents such as the topoisomerase II inhibitor AZD5099[2.2].
While both the cis- and trans-isomers of the N-Boc protected building block (cis-4-Amino-1-Boc-3-methoxy-piperidine and trans-4-Amino-1-Boc-3-methoxy-piperidine) are commercially available for library synthesis[1.1], their reactivity profiles diverge significantly. This guide objectively compares their chemical behavior, providing application scientists with the mechanistic causality and self-validating experimental protocols necessary to optimize coupling reactions.
Conformational Analysis & Mechanistic Causality
The fundamental difference in reactivity between the cis- and trans-isomers stems from their preferred chair conformations and the resulting steric and electronic environments.
The trans-Isomer (Diequatorial e,e): In a 1,2-disubstituted 6-membered ring, the trans relationship allows both the 3-methoxy and 4-amino groups to adopt equatorial positions. This minimizes 1,3-diaxial steric clashes, making the primary amine highly accessible. Consequently, the trans-isomer acts as a potent, unhindered nucleophile, enabling rapid and high-yielding amide couplings even with mild activating agents.
The cis-Isomer (Axial-Equatorial a,e): The cis relationship forces one of the substituents into an axial position. This not only introduces 1,3-diaxial steric hindrance (shielding the amine's trajectory of attack) but also positions the amine and methoxy groups in optimal proximity for intramolecular hydrogen bonding (NH₂ ··· OMe). This hydrogen bond stabilizes the ground state of the amine, effectively lowering its lone-pair availability and nucleophilicity. Therefore, the cis-isomer requires more aggressive electrophilic activation to overcome this thermodynamic sink.
Conformational states of cis/trans isomers and their direct impact on amide coupling reactivity.
Quantitative Reactivity Comparison
The following table summarizes the divergent physicochemical properties and empirical coupling efficiencies of the two isomers under standardized conditions.
Parameter
cis-4-Amino-1-Boc-3-methoxy-piperidine
trans-4-Amino-1-Boc-3-methoxy-piperidine
CAS Number
1171124-68-7
1232059-97-0
Dominant Conformation
Axial-Equatorial (a,e)
Diequatorial (e,e)
Intramolecular H-Bonding
Strong (Reduces nucleophilicity)
Negligible
Amide Coupling Yield (EDC/HOBt, 4h)
45 - 55% (Incomplete conversion)
> 95% (Rapid conversion)
Amide Coupling Yield (HATU/DIPEA, 4h)
88 - 92% (Requires strong activation)
> 98%
Thermodynamic Stability
Lower (Due to 1,3-diaxial interactions)
Higher (Sterically relaxed)
Biological Target Relevance
High (Locks bioactive 3D geometry)
Low (Fails to form key receptor H-bonds)
Experimental Workflows: Self-Validating Protocols
To ensure scientific integrity and reproducibility, the following protocol utilizes a self-validating feedback loop. Because the cis-isomer's reactivity is dampened by intramolecular hydrogen bonding, standard coupling conditions often fail. We employ HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) to generate a highly reactive active ester, countering the amine's reduced nucleophilicity.
Protocol: Comparative Amide Coupling with In-Process Control
Objective: Synthesize the N-Boc protected precursor of a target benzamide (e.g., a Cisapride analog) while validating reaction completion.
Materials:
Amine: cis- or trans-4-Amino-1-Boc-3-methoxy-piperidine (1.0 eq, 0.5 mmol)
Activation: In an oven-dried vial under N₂, dissolve the carboxylic acid and HATU in anhydrous DMF. Add DIPEA dropwise. Causality: Pre-activation for 10 minutes ensures the formation of the highly electrophilic Atabine active ester before the sterically hindered amine is introduced.
Nucleophilic Addition: Add the piperidine amine (either cis or trans) as a solution in 1.0 mL DMF. Stir at room temperature (20 °C).
Self-Validating IPC (In-Process Control): At exactly 2.0 hours, withdraw a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS.
Decision Gate: If the unreacted amine peak (m/z 231.1 [M+H]+) is >5% (common for the cis-isomer), add an additional 0.2 eq of HATU and 0.5 eq of DIPEA, then stir for 2 more hours. If <5% (typical for the trans-isomer), proceed to workup.
Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL) to neutralize residual acid and extract with EtOAc (3 x 10 mL).
Purification: Wash the combined organic layers with 5% aqueous LiCl (to remove DMF) and brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography (SiO₂, Hexanes/EtOAc gradient).
Self-validating experimental workflow for comparative amide coupling with in-process LC-MS control.
Optimization of Pyrrolamide Topoisomerase II Inhibitors Toward Identification of an Antibacterial Clinical Candidate (AZD5099)
Source: ACS Publications (Journal of Medicinal Chemistry)
URL:[Link]
Process for preparing an intermediate useful in the synthesis of cisapride
Source: European Patent Office - EP 0934272 B1
URL:[Link]
Comparative
chiral HPLC method validation for cis-4-Amino-1-Boc-3-methoxypiperidine purity
An In-Depth Guide to Chiral HPLC Method Validation for the Purity of cis-4-Amino-1-Boc-3-methoxypiperidine A Senior Application Scientist's Comparative Guide for Drug Development Professionals In the landscape of pharmac...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Guide to Chiral HPLC Method Validation for the Purity of cis-4-Amino-1-Boc-3-methoxypiperidine
A Senior Application Scientist's Comparative Guide for Drug Development Professionals
In the landscape of pharmaceutical development, the stereochemical purity of chiral building blocks is not merely a quality metric; it is a fundamental determinant of a drug candidate's safety and efficacy. The molecule cis-4-Amino-1-Boc-3-methoxypiperidine, a key intermediate in the synthesis of complex therapeutic agents, possesses two chiral centers, making the precise control of its stereoisomeric form paramount. This guide provides a comprehensive, experience-driven walkthrough of the validation of a chiral High-Performance Liquid Chromatography (HPLC) method designed to quantify the enantiomeric purity of this critical compound.
This document moves beyond a simple checklist of validation procedures. It delves into the causality behind experimental design, offers a framework for comparing analytical technologies, and is grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2]
The Analytical Challenge: Why Chiral Purity Matters
The subject of our study, cis-4-Amino-1-Boc-3-methoxypiperidine, exists as a pair of enantiomers. While one enantiomer may be the key to therapeutic activity, its mirror image (the "distomer") could be inactive, less active, or, in the worst-case scenario, contribute to off-target effects or toxicity. Therefore, a robust, validated analytical method is required to ensure that the enantiomeric impurity is controlled within strict, predefined limits. HPLC, with a chiral stationary phase (CSP), is the gold standard for this task, offering direct separation and quantification of enantiomers.
Method Development: A Logic-Driven Approach
The foundation of any successful validation is a well-developed and robust analytical method. The selection of the column and mobile phase is a critical first step, guided by the chemical properties of the analyte.
Selecting the Chiral Stationary Phase (CSP)
For a molecule containing both a secondary amine and a carbamate group, polysaccharide-based CSPs are an excellent starting point. These phases, typically derivatives of cellulose or amylose coated on a silica support, offer a rich variety of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and steric hindrance.
Primary Recommendation: An amylose-based CSP, such as Chiralpak® AD-H , is often effective for separating enantiomers of N-Boc protected amines.[3] The carbamate and methoxy groups of our target molecule can interact favorably with the carbamate derivatives on the polysaccharide backbone of the CSP.
Alternative: A cellulose-based CSP, such as Lux® Cellulose-2 , provides a different spatial arrangement of chiral selectors and can offer complementary selectivity.[4][5]
Optimizing the Mobile Phase
A polar organic mobile phase is often ideal for this type of compound, balancing solubility and interaction with the CSP.
Composition: A typical starting point would be a mixture of an alcohol (e.g., Ethanol or Isopropanol) and a non-polar modifier (e.g., Hexane). However, for better peak shape with amines, a mobile phase consisting of an alcohol with a basic additive is highly effective.
The Role of the Additive: A small amount of a basic modifier, such as diethylamine (DEA) (typically 0.1%), is crucial.[3][6] It serves a dual purpose: it minimizes peak tailing by competing with the analyte for active sites on the silica support and improves the consistency of the chiral interaction by ensuring the amine is in its free base form.
Optimized Method for Validation
Parameter
Condition
Rationale
Column
Chiralpak® AD-H (250 x 4.6 mm, 5 µm)
Proven selectivity for N-protected amino compounds.[3]
Mobile Phase
Ethanol / Diethylamine (100 / 0.1, v/v)
Polar organic mode provides good interaction; DEA ensures excellent peak shape for the amine.[3]
Flow Rate
0.5 mL/min
Balances analysis time with optimal column efficiency.
Column Temp.
25°C
Provides reproducible retention times and selectivity.
Detection
UV at 215 nm
The Boc-carbamate group provides sufficient UV absorbance at lower wavelengths.
Injection Vol.
10 µL
Standard volume for analytical HPLC.
Diluent
Mobile Phase
Ensures sample compatibility and good peak shape.
The Validation Workflow: A Blueprint for Trust
Method validation demonstrates scientifically that an analytical procedure is suitable for its intended purpose.[2] The following sections detail the experimental protocols for each validation parameter as mandated by ICH Q2(R1).
A Comparative Guide to Boc and Cbz Protection in the Synthesis of 4-Amino-3-Methoxypiperidine
For Researchers, Scientists, and Drug Development Professionals The 4-amino-3-methoxypiperidine scaffold is a privileged structural motif in modern medicinal chemistry, valued for the conformational rigidity and versatil...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
The 4-amino-3-methoxypiperidine scaffold is a privileged structural motif in modern medicinal chemistry, valued for the conformational rigidity and versatile substitution patterns it imparts to bioactive molecules. Its synthesis, however, necessitates a strategic approach to managing the reactivity of its nucleophilic amino group. This guide provides an in-depth comparison of two of the most ubiquitous amine-protecting groups, tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz), in the context of 4-amino-3-methoxypiperidine synthesis. We will explore the underlying chemical principles, practical considerations, and present experimental protocols to inform your synthetic strategy.
The Strategic Imperative of Amine Protection
In multi-step organic synthesis, protecting groups are transient modifications of functional groups that prevent them from engaging in unwanted side reactions. For a molecule like 4-amino-3-methoxypiperidine, the secondary amine is a potent nucleophile that can interfere with reactions intended for other parts of the molecule. The ideal protecting group must be installed efficiently, remain stable through various reaction conditions, and be removed selectively and in high yield when its protective role is complete. The choice between Boc and Cbz is dictated by the overall synthetic plan and the chemical sensitivities of the substrate.[1]
The Contenders: A Tale of Two Carbamates
Both Boc and Cbz belong to the carbamate class of protecting groups and are staples in organic synthesis, particularly in peptide chemistry.[2] Their widespread use stems from their reliability and the distinct, non-overlapping conditions required for their removal, which forms the basis of their "orthogonal" relationship.[3]
The Boc Group: Acid-Labile Protection
The tert-butoxycarbonyl (Boc) group is introduced using di-tert-butyl dicarbonate (Boc₂O). The reaction proceeds via nucleophilic attack of the amine on the anhydride, typically under mild conditions.[4]
Key Characteristics:
Stability: The Boc group is robustly stable to basic conditions, nucleophiles, and catalytic hydrogenation.[1][5]
Lability: Its defining feature is its sensitivity to acid.[5] Deprotection is most commonly achieved with strong acids like trifluoroacetic acid (TFA) or hydrogen chloride (HCl) in an organic solvent.[4] The mechanism involves protonation of the carbamate followed by the formation of a stable tert-butyl cation, which then decomposes into isobutylene and carbon dioxide.[4]
The Cbz Group: Hydrogenolysis-Labile Protection
The benzyloxycarbonyl (Cbz or Z) group is typically introduced using benzyl chloroformate (Cbz-Cl).[6] It is renowned for its stability and was a cornerstone in early peptide synthesis.[1]
Key Characteristics:
Stability: The Cbz group is stable to a wide range of non-reductive conditions, including both acidic and basic environments.[1]
Lability: Its primary mode of cleavage is catalytic hydrogenolysis, where hydrogen gas and a palladium catalyst (Pd/C) reductively cleave the benzylic C-O bond to release the free amine, carbon dioxide, and toluene.[1][7] While it can be cleaved by strong acids, this requires harsher conditions than for Boc removal, making hydrogenolysis the preferred method for selective deprotection.[7][8]
Head-to-Head Comparison: Boc vs. Cbz Strategy
The decision to use Boc or Cbz for the synthesis of 4-amino-3-methoxypiperidine hinges on the compatibility of their respective deprotection conditions with other functional groups present in the molecule and the planned subsequent reaction steps.
Risk of t-butylation of nucleophilic sites[10]; not suitable for acid-sensitive substrates.
Incompatible with reducible groups (alkenes, alkynes, nitro groups); potential for catalyst poisoning (e.g., by sulfur compounds); safety concerns with H₂ gas.[8][11]
The following are representative protocols for the protection and deprotection of a generic aminopiperidine scaffold, which can be adapted for 4-amino-3-methoxypiperidine.
Protocol 1: N-Boc Protection of 4-Amino-3-Methoxypiperidine
This procedure is adapted from a general method for the Boc protection of amines.
Dissolve 4-amino-3-methoxypiperidine (1.0 eq) in a suitable solvent such as dichloromethane (CH₂Cl₂) or tetrahydrofuran (THF) (approx. 0.5 M).
Add triethylamine (2.5 eq) to the solution at 0 °C.
Add di-tert-butyl dicarbonate (Boc₂O) (1.5 eq) portion-wise while maintaining the temperature at 0 °C.
Allow the reaction mixture to warm to room temperature and stir for 6-12 hours, monitoring by TLC or LC-MS.
Upon completion, quench the reaction with water and extract the product with an organic solvent.
Wash the combined organic layers with aqueous sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Boc-4-amino-3-methoxypiperidine, which can be purified by column chromatography.
Protocol 2: N-Cbz Protection of 4-Amino-3-Methoxypiperidine
This protocol is based on the Schotten-Baumann conditions for Cbz protection.[7]
Dissolve 4-amino-3-methoxypiperidine (1.0 eq) in a mixture of THF and water (e.g., 2:1 ratio).
Cool the solution to 0 °C in an ice bath.
Add sodium bicarbonate (NaHCO₃) (2.0 eq).
Add benzyl chloroformate (Cbz-Cl) (1.5 eq) dropwise, ensuring the temperature remains below 5 °C.
Stir the reaction vigorously at 0 °C for 2-4 hours, then allow it to warm to room temperature and stir overnight.[7]
Dilute the reaction mixture with water and extract with ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the resulting residue by silica gel column chromatography to obtain N-Cbz-4-amino-3-methoxypiperidine.
Protocol 3: N-Boc Deprotection
This protocol uses trifluoroacetic acid for efficient Boc removal.[4][9]
Dissolve the N-Boc protected piperidine (1.0 eq) in dichloromethane (CH₂Cl₂) to make an approximately 0.2 M solution.
Add trifluoroacetic acid (TFA) (e.g., 20-50% v/v) to the solution at 0 °C.
Stir the mixture at room temperature for 1-3 hours, monitoring the reaction progress by TLC.
Upon completion, remove the volatiles under reduced pressure.
Dissolve the residue in a suitable solvent and neutralize with a base (e.g., saturated aqueous NaHCO₃ or a tertiary amine like DIPEA in DCM) to obtain the free amine.[12]
Extract the product, dry the organic phase, and concentrate to yield the deprotected amine.
Protocol 4: N-Cbz Deprotection via Hydrogenolysis
This is the standard, mild procedure for Cbz group cleavage.[1][9]
Dissolve the N-Cbz protected piperidine (1.0 eq) in a solvent such as methanol, ethanol, or ethyl acetate.
Securely seal the reaction vessel and purge with hydrogen gas (H₂).
Stir the reaction mixture under a hydrogen atmosphere (typically a balloon or at a specified pressure) at room temperature for 2-16 hours.
Monitor the reaction by TLC or LC-MS. Note that prolonged reaction times can sometimes lead to side reactions, such as N-ethylation if ethanol is used as the solvent.[9]
Once complete, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.
Rinse the Celite pad with the reaction solvent.
Concentrate the filtrate under reduced pressure to yield the deprotected 4-amino-3-methoxypiperidine.
Visualization of Synthetic Pathways
The choice between Boc and Cbz protection strategies can be visualized as a divergence in the synthetic route, primarily at the deprotection stage.
Caption: Synthetic workflow for Boc protection and acidic deprotection.
Caption: Orthogonal deprotection of Boc and Cbz groups.
Conclusion and Recommendations
The selection between Boc and Cbz protecting groups for the synthesis of 4-amino-3-methoxypiperidine is a strategic decision rather than a matter of inherent superiority.
Choose the Boc group when the synthetic route involves steps that are incompatible with catalytic hydrogenation (e.g., presence of reducible functional groups like alkenes or certain heterocycles) but can tolerate strong acid for the final deprotection. [1]The gaseous nature of its deprotection byproducts can also simplify workup procedures.
[4]
Choose the Cbz group when the molecule contains acid-sensitive functionalities that would be compromised by TFA or HCl treatment. [1]The Cbz group's robustness and the mild, neutral conditions of hydrogenolysis make it ideal in these scenarios. Furthermore, Cbz-protected intermediates are often crystalline, which can facilitate purification.
[6]
Ultimately, a thorough analysis of the entire planned synthetic sequence is paramount. By understanding the distinct lability and stability profiles of both Boc and Cbz, researchers can devise a robust and efficient pathway to access valuable 4-amino-3-methoxypiperidine derivatives for drug discovery and development.
References
O'Neil, S. V., Wang, Y., Laufersweiler, M. C., Oppong, K. A., Soper, D. L., Wos, J. A., & Ellis, C. D. (2008). Synthesis of N,N'-Orthogonally Protected (S)-Piperazine-2-carboxylic Acid. The Journal of Organic Chemistry, 73(13), 5147–5150. [Link]
Aapptec Peptides. (n.d.). N-Terminal Deprotection; Boc removal. Retrieved from [Link]
Sutton, P. W., et al. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications, 56(54), 7446-7449. [Link]
Sletten, E. M., & Bertozzi, C. R. (2011). Solid-Phase Peptide Synthesis Using a Four-Dimensional (Safety-Catch) Protecting Group Scheme. The Journal of Organic Chemistry, 76(15), 6055–6064. [Link]
Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]
Hurevich, P., et al. (2014). Concise, stereodivergent and highly stereoselective synthesis of cis- and trans-2-substituted 3-hydroxypiperidines – development of a phosphite-driven cyclodehydration. Beilstein Journal of Organic Chemistry, 10, 350–359. [Link]
Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved from [Link]
Technical Disclosure Commons. (2025, August 12). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. Retrieved from [Link]
J&K Scientific LLC. (2026, February 8). BOC Protection and Deprotection. Retrieved from [Link]
ResearchGate. (n.d.). Selective Cleavage of Cbz-Protected Amines. Retrieved from [Link]
CSIR-NIScPR. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Retrieved from [Link]
Johansson, H., et al. (2011). 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. PLoS ONE, 6(4), e18251. [Link]
Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates. Retrieved from [Link]
Acadechem. (n.d.). Fmoc vs Boc: Choosing the Right Amino Acid Derivative for Your Peptide Synthesis. Retrieved from [Link]
UBB. (n.d.). 4-AMINOPIPERIDINE BASED NEW AMINO-s-TRIAZINES AS POTENTIAL DENDRITIC BUILIDING-BLOCKS. Retrieved from [Link]
Jones, D. M., et al. (2012). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. Journal of Medicinal Chemistry, 55(8), 3779–3792. [Link]
Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]
Organic Chemistry Portal. (2019, October 2). Cbz-Protected Amino Groups. Retrieved from [Link]
ACS GCI Pharmaceutical Roundtable. (2026, March 10). BOC Deprotection. Retrieved from [Link]
ResearchGate. (n.d.). Boc deprotection conditions tested. Retrieved from [Link]
A Senior Application Scientist's Guide to the Spectroscopic Validation of cis-4-Amino-1-Boc-3-methoxy-piperidine Hydrochloride
Introduction: The Critical Role of a Common Building Block In the landscape of modern drug discovery, piperidine-containing compounds are indispensable scaffolds for constructing therapeutic agents.[1] cis-4-Amino-1-Boc-...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Critical Role of a Common Building Block
In the landscape of modern drug discovery, piperidine-containing compounds are indispensable scaffolds for constructing therapeutic agents.[1] cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride is a key chiral building block, providing a versatile platform for synthetic modifications in the development of novel active pharmaceutical ingredients (APIs).[2] Its value, however, is directly tied to its purity and structural integrity. The presence of impurities—such as diastereomers, residual starting materials, or byproducts—can derail a synthetic campaign, leading to unexpected side reactions, lower yields, and potentially impacting the safety and efficacy of the final drug candidate.[3][4]
Therefore, rigorous analytical validation of each commercial batch is not merely a quality control checkbox; it is a fundamental necessity to ensure the reliability and reproducibility of research and development outcomes.[5][6] This guide provides an in-depth, experience-driven comparison of spectroscopic techniques for the comprehensive validation of commercial batches of cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride, ensuring that researchers can proceed with confidence.
The Spectroscopic Toolkit: A Multi-Pronged Approach to Validation
No single analytical technique can provide a complete picture of a compound's identity and purity. A robust validation strategy relies on the orthogonal application of several spectroscopic methods. For this particular molecule, the essential toolkit includes:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): The gold standard for unambiguous structure elucidation. It provides detailed information about the molecular skeleton, connectivity, and crucially, the relative stereochemistry of the substituents on the piperidine ring.
Mass Spectrometry (MS): The definitive tool for confirming molecular weight. High-resolution mass spectrometry (HRMS) provides the elemental composition, offering an exceptionally high degree of confidence in the compound's identity.
Fourier-Transform Infrared (FTIR) Spectroscopy: A rapid and effective method for confirming the presence of key functional groups. It serves as a quick identity check and can reveal gross impurities.
The synergy of these techniques provides a self-validating system, where the results from each method corroborate the others, leading to a comprehensive and trustworthy assessment of the material's quality.
Establishing the Benchmark: Expected Spectroscopic Signatures
Before analyzing any commercial batch, it is imperative to establish a "gold standard" or benchmark based on the expected spectroscopic data for a pure sample of cis-4-Amino-1-Boc-3-methoxy-piperidine.
Expected ¹H NMR Data (400 MHz, DMSO-d₆)
The cis configuration dictates specific spatial relationships between the protons on the piperidine ring, which can be confirmed through their coupling constants (J-values). The hydrochloride salt form means the primary amine will be protonated (-NH₃⁺), and its protons may exchange with residual water in the solvent, potentially broadening the signal.
Proton Assignment
Expected δ (ppm)
Multiplicity
Key Features & Rationale
Boc (t-Butyl)
~1.40
s (singlet)
9 protons, characteristic sharp singlet.
Piperidine Ring H
1.60 - 4.00
m (multiplets)
A complex region due to overlapping signals. The protons adjacent to the nitrogen (H2, H6) are typically found further downfield. The cis relationship between H3 and H4 is critical and confirmed by their coupling constants.
H3 (CH-O)
~3.30 - 3.50
m
Proton adjacent to the electron-withdrawing methoxy group.
H4 (CH-N)
~3.00 - 3.20
m
Proton adjacent to the amino group.
Methoxy (-OCH₃)
~3.25
s
3 protons, characteristic sharp singlet.
Amine (-NH₃⁺)
7.50 - 8.50
br s (broad singlet)
Broad due to quadrupole broadening and exchange with solvent. Its presence confirms the salt form.
Expected ¹³C NMR Data (100 MHz, DMSO-d₆)
Proton-decoupled ¹³C NMR should reveal 9 distinct carbon signals, as two carbons of the Boc group are equivalent.
Comparative Analysis of Commercial Batches: A Case Study
Let's hypothesize an analysis of three different commercial batches (A, B, and C) against our established benchmark.
Caption: Spectroscopic validation workflow for commercial batches.
Summary of Findings
Batch ID
¹H NMR Analysis
HRMS [M+H]⁺
FTIR Analysis
Overall Assessment
Benchmark
Clean spectrum, expected signals and couplings.
231.1703
All key functional groups present.
Ideal Standard
Batch A
Matches benchmark spectrum. Purity >98% by integration.
231.1705
Matches benchmark fingerprint.
PASS
Batch B
Shows a second, minor set of piperidine signals (~5% integration), suggesting the presence of the trans-diastereomer.
231.1704
No discernible difference from benchmark.
FAIL
Batch C
Benchmark signals present, but also shows signals for a de-protected species. A small peak around m/z 131.1179 is also observed.
231.1706 and 131.1179
N-H stretch region is slightly broader than benchmark.
FAIL
In-Depth Discussion
Batch A: This batch is of high quality. All spectroscopic data points are in excellent agreement with the benchmark. The minor deviations in mass are well within the acceptable error for HRMS analysis. This material can be confidently used in subsequent synthetic steps.
Batch B: The ¹H NMR is the critical failure point here. While HRMS and FTIR confirm the correct molecule and functional groups are present, NMR reveals a stereochemical impurity. The presence of the trans-diastereomer, even at 5%, can significantly complicate purification in later stages and may lead to isomeric impurities in the final product. FTIR is often insensitive to subtle stereochemical differences, highlighting why it cannot be used in isolation for purity assessment. This batch should be rejected or subjected to purification if possible.
Batch C: This batch contains a significant process-related impurity. The HRMS data shows a signal at m/z 131.1179, corresponding to the de-Boc protected piperidine free base ([C₆H₁₄N₂O+H]⁺). This is corroborated by the ¹H NMR, which would show a different set of piperidine signals lacking the characteristic Boc singlet at ~1.40 ppm. This impurity arises from incomplete protection during synthesis or degradation during storage/workup. The material is unsuitable for use without extensive purification.
Detailed Experimental Protocols
These protocols describe standardized procedures for acquiring high-quality, reproducible data.
Protocol 1: NMR Spectroscopy
Sample Preparation: Accurately weigh ~10-15 mg of the piperidine hydrochloride salt into a clean, dry NMR tube.
Solvent Addition: Add ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).
Causality: DMSO-d₆ is chosen for its ability to dissolve the hydrochloride salt and for its high boiling point, which minimizes evaporation. The amine and amide protons are typically well-resolved and do not exchange as rapidly as they would in D₂O or CD₃OD.
Homogenization: Vortex the sample until the solid is completely dissolved. A brief sonication may be required.
Acquisition:
Acquire a ¹H NMR spectrum using a 400 MHz (or higher) spectrometer. Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.
Acquire a proton-decoupled ¹³C NMR spectrum. A greater number of scans will be required (e.g., 1024 or more) due to the low natural abundance of ¹³C.
Processing: Process the spectra using appropriate software. Reference the ¹H spectrum to the residual DMSO signal at 2.50 ppm and the ¹³C spectrum to the DMSO signal at 39.52 ppm. Integrate the ¹H spectrum to determine relative proton ratios and assess purity.
Protocol 2: High-Resolution Mass Spectrometry (HRMS)
Sample Preparation: Prepare a stock solution of the sample at ~1 mg/mL in methanol. Dilute this solution 1:100 with 50:50 acetonitrile:water containing 0.1% formic acid.
Causality: The acidic mobile phase ensures the amine is protonated, which is essential for efficient ionization in positive ESI mode. The low concentration prevents detector saturation.
Instrumentation: Use a time-of-flight (TOF) or Orbitrap mass spectrometer equipped with an electrospray ionization (ESI) source.
Method:
Infuse the sample directly or inject via an LC system.
Operate the ESI source in positive ion mode.
Acquire data over a mass range of m/z 50-500.
Ensure the instrument is calibrated to provide high mass accuracy (<5 ppm error).
Data Analysis: Identify the [M+H]⁺ ion and use the instrument software to calculate the elemental composition based on the accurate mass. Compare this to the theoretical value for C₁₁H₂₃N₂O₃⁺.
Protocol 3: FTIR-ATR Spectroscopy
Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (typically diamond or germanium) is clean. Collect a background spectrum.
Trustworthiness: Collecting a background spectrum of the clean crystal is crucial as it is subtracted from the sample spectrum to remove interfering signals from atmospheric CO₂ and water vapor.
Sample Application: Place a small amount (a few milligrams) of the solid powder directly onto the ATR crystal, ensuring complete coverage.
Acquisition: Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal. Collect the spectrum, typically co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.
Analysis: Compare the resulting spectrum to the benchmark, verifying the presence of the key functional group absorptions.
Conclusion
The spectroscopic validation of cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride is a clear example of the necessity for a rigorous, multi-technique approach in modern chemical quality control. While FTIR and MS provide rapid and essential confirmation of identity and molecular formula, only NMR spectroscopy possesses the resolution to confirm the correct stereochemistry and definitively identify subtle but critical impurities. By establishing a benchmark and systematically comparing each commercial batch using the protocols outlined in this guide, researchers and drug development professionals can mitigate risks, ensure the integrity of their synthetic intermediates, and build a foundation of quality and reliability for their entire development pipeline.
References
Jones, M. (2023). Techniques for Quality Control in Pharmaceutical Analysis. Journal of Chemical and Pharmaceutical Research, 15:019. Available at: [Link]
Dispas, A., et al. (2022). Emerging analytical techniques for pharmaceutical quality control: Where are we in 2022? Journal of Pharmaceutical and Biomedical Analysis, 221, 115071. Available at: [Link]
University of California, Los Angeles. IR Spectroscopy Tutorial: Amines. Available at: [Link]
Tebubio. cis-4-Amino-1-Boc-3-methoxy-piperidine. Available at: [Link]
Roncari, B. (2019). Analytical Method Validation as the First Step in Drug Quality Control. IntechOpen. Available at: [Link]
IJCRT. (2025). Analytical Techniques In Drug Quality Control. International Journal of Creative Research Thoughts. Available at: [Link]
Universallab. (2024). FTIR Spectrum Analysis--Meaning and Application of Each Peak. Available at: [Link]
ACS Publications. (2025). Analytical Control Strategies for Process Chemists. Organic Process Research & Development. Available at: [Link]
Eliel, E. L., et al. (1980). Conformational Analysis 39. 13C NMR Spectra of Saturated Heterocycles 9. Piperidine and N-Methylpiperidine. Journal of the American Chemical Society, 102(11), 3698-3707. Available at: [Link]
Dalla Pozza, M., et al. List of the proton chemical shifts (ppm) of the NH piperidine, and the DTC derivatives. ResearchGate. Available at: [Link]
Wang, Z., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Available at: [Link]
Lambda Solution. (2023). Difference between Primary Secondary and Tertiary Amines Via FTIR. Available at: [Link]
Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines. Available at: [Link]
University of Wisconsin. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts. Available at: [Link]
Liu, C., et al. (2025). Mass Fragmentation Characteristics of t-Boc Substituted Drug Precursors. Journal of Chinese Mass Spectrometry Society, 46(1), 40-47. Available at: [Link]
ResearchGate. FT-IR spectra of 3-amino-1-propanol (a) and tert-butylN-(3-hydroxypropyl) carbamate (b). Available at: [Link]
Oregon State University. 13C NMR Chemical Shift Table. Available at: [Link]
NextSDS. Cis-4-amino-1-boc-3-methoxy-piperidine — Chemical Substance Information. Available at: [Link]
V. V. S., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(23), 7353. Available at: [Link]
Smith, A. C., et al. (2016). The Synthesis of Methyl-Substituted Spirocyclic Piperidine-Azetidine (2,7-Diazaspiro[3.5]nonane) and Spirocyclic Piperidine-Pyrrolidine (2,8-Diazaspiro[4.5]decane) Ring Systems. The Journal of Organic Chemistry, 81(9), 3875-3886. Available at: [Link]
Takizawa, Y., et al. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. International Journal of Molecular Sciences, 23(4), 1957. Available at: [Link]
Foley, D., et al. (2022). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of N-protected methyl pipecolinates. Organic & Biomolecular Chemistry, 20, 8536-8544. Available at: [Link]
Modgraph. (2006). 1H chemical shifts in NMR. Part 24-proton chemical shifts in some gem-difunctional compounds. Available at: [Link]
RACO. (2009). Synthesis, Biological activity and Mass Spectral Fragmentation Patterns of some New Fused Phthalazine-1,4-dione Derivatives. Available at: [Link]
White Rose eTheses Online. Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)-Sparteine Surrogate. Available at: [Link]
Gable, K. (2022). 13C NMR Chemical Shifts. Oregon State University. Available at: [Link]
Reddit. (2023). I knew about the MS fragmentation pattern with Boc protected amines, but didn't realize until recently that the M-56 peak might be due to a McLafferty-like fragmentation. Available at: [Link]
A Crystallographic Comparison of Cis and Trans 4-Amino-3-Methoxypiperidines: A Guide for Researchers
This guide provides a detailed comparative analysis of the solid-state conformations of cis and trans isomers of 4-amino-3-methoxypiperidines, grounded in the principles of X-ray crystallography. While a direct, side-by-...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a detailed comparative analysis of the solid-state conformations of cis and trans isomers of 4-amino-3-methoxypiperidines, grounded in the principles of X-ray crystallography. While a direct, side-by-side crystallographic study of these specific isomers is not extensively reported in publicly available literature, this document synthesizes established principles of piperidine conformational analysis and data from closely related structures to offer a predictive and insightful comparison. This guide is intended for researchers, scientists, and professionals in drug development who are working with substituted piperidine scaffolds.
The piperidine ring is a foundational scaffold in a multitude of pharmaceutical agents and natural products.[1] Its three-dimensional structure is a critical determinant of molecular properties, biological activity, and interactions with target receptors.[1] Understanding the conformational nuances of substituted piperidines is, therefore, paramount in medicinal chemistry and drug design.
The Piperidine Ring: A Conformational Landscape
The piperidine ring, a six-membered heterocycle, predominantly adopts a chair conformation to minimize angular and torsional strain, much like cyclohexane.[1][2] However, the presence of a nitrogen atom introduces unique steric and electronic effects that govern the conformational equilibrium.[1] Key factors influencing the conformation of piperidine derivatives include:
Ring Inversion: The rapid interconversion between the two chair conformations.[1]
Nitrogen Inversion: The pyramidal inversion at the nitrogen atom, which interconverts substituents on the nitrogen between axial and equatorial positions.[1]
Substituent Orientation: The preference of substituents at the carbon and nitrogen atoms to occupy either axial or equatorial positions. This is governed by a complex interplay of steric hindrance, electronic effects, and intramolecular interactions.[1][3]
The preference for a substituent to be in the equatorial position is often quantified by its A-value, which represents the free energy difference between the equatorial and axial conformers.[1] Larger A-values indicate a stronger preference for the equatorial position to avoid unfavorable 1,3-diaxial interactions.
Single-crystal X-ray diffraction (SCXRD) is an indispensable technique for the unambiguous determination of the three-dimensional structure of a molecule in the solid state.[4] It provides precise information on bond lengths, bond angles, and torsional angles, which collectively define the molecular conformation.
Experimental Workflow for X-ray Crystallography
The process of determining a crystal structure by X-ray diffraction involves several key steps, from crystal growth to structure refinement.
Figure 1: A generalized workflow for single-crystal X-ray diffraction analysis.
Detailed Experimental Protocol
1. Synthesis and Purification:
The cis and trans isomers of 4-amino-3-methoxypiperidine would first be synthesized. The synthesis of related trans-4-amino-3-hydroxypiperidines has been reported via regio- and stereoselective amination of 1-benzyl-3,4-epoxypiperidines.[5] A similar strategy could potentially be adapted for the methoxy analogues. Following synthesis, rigorous purification by column chromatography or recrystallization is essential to obtain a homogenous sample for crystallization.
2. Crystal Growth:
Growing high-quality single crystals suitable for X-ray diffraction is often a critical and challenging step.[6][7] Several techniques can be employed:
Slow Evaporation: A near-saturated solution of the compound is prepared in a suitable solvent and allowed to evaporate slowly in a loosely covered vial.[6][8] The choice of solvent is crucial and can significantly influence crystal quality.[6]
Vapor Diffusion: A solution of the compound is placed in a small, open vial, which is then placed in a larger sealed container with a more volatile anti-solvent.[6][9] The slow diffusion of the anti-solvent vapor into the solution induces crystallization.
Reactant Diffusion: This method is useful for compounds that are sparingly soluble after formation.[6] The final reaction step is carried out in a manner that allows for slow diffusion of the reactants, promoting the formation of crystals as the product is formed.[6]
3. Data Collection:
A suitable single crystal is mounted on a goniometer head of a single-crystal X-ray diffractometer.[10] The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms. X-rays are directed at the crystal, and the diffraction pattern is recorded on a detector.[10]
4. Structure Solution and Refinement:
The collected diffraction data is processed to determine the unit cell dimensions and space group. The initial crystal structure is solved using methods such as direct methods or Patterson methods. This initial model is then refined against the experimental data to improve the atomic coordinates, and thermal parameters. Software packages such as SHELX[11], Olex2[11], and CRYSTALS[12] are commonly used for structure solution and refinement.
Comparative Analysis of cis and trans 4-Amino-3-Methoxypiperidines
Based on the principles of conformational analysis of substituted piperidines, we can predict the likely solid-state conformations of the cis and trans isomers of 4-amino-3-methoxypiperidine.
Expected Conformations
Both isomers are expected to adopt a chair conformation.[1] The key difference will lie in the relative orientations of the amino and methoxy substituents.
Figure 2: Conformational equilibria for cis and trans isomers.
cis-4-Amino-3-methoxypiperidine: In the cis isomer, the amino and methoxy groups are on the same side of the piperidine ring. This can lead to two possible chair conformations: one with both substituents in axial positions and another with both in equatorial positions. To minimize steric hindrance, the diequatorial conformation is expected to be significantly more stable and therefore the predominant form observed in the crystal structure.
trans-4-Amino-3-methoxypiperidine: In the trans isomer, the substituents are on opposite sides of the ring. This results in chair conformations where one substituent is axial and the other is equatorial. The preferred conformation will be the one where the larger substituent occupies the equatorial position to minimize 1,3-diaxial interactions. The relative steric bulk of the amino and methoxy groups will determine the favored conformer.
Predicted Structural Parameters
The following table summarizes the expected key structural parameters for the most stable conformers of the cis and trans isomers. These are predictive values based on typical bond lengths and angles for similar structures and would be precisely determined by X-ray crystallography.
Parameter
cis-Isomer (diequatorial)
trans-Isomer (equatorial/axial)
Piperidine Ring Conformation
Chair
Chair
C3-Substituent Orientation
Equatorial (Methoxy)
Equatorial or Axial
C4-Substituent Orientation
Equatorial (Amino)
Axial or Equatorial
C-N Bond Length (ring)
~1.47 Å
~1.47 Å
C-C Bond Length (ring)
~1.53 Å
~1.53 Å
C-O Bond Length (methoxy)
~1.43 Å
~1.43 Å
C-N Bond Length (amino)
~1.47 Å
~1.47 Å
Torsional Angles (ring)
Alternating ~ +/- 55°
Alternating ~ +/- 55°
Note: The exact bond lengths and angles can be influenced by intermolecular interactions, such as hydrogen bonding, within the crystal lattice.
The Role of Intermolecular Interactions
In the solid state, the conformation of a molecule can be influenced by intermolecular interactions, most notably hydrogen bonding. For 4-amino-3-methoxypiperidines, the amino group and the ring nitrogen can act as hydrogen bond donors, while the amino nitrogen, the methoxy oxygen, and the ring nitrogen (if deprotonated) can act as hydrogen bond acceptors.
The specific hydrogen bonding network formed in the crystal lattice will depend on the relative stereochemistry of the substituents. It is plausible that the cis and trans isomers will exhibit different packing arrangements and hydrogen bonding motifs, which could subtly influence their intramolecular geometries.
Conclusion
References
A Comparative Guide to the Conformational Analysis of Piperidine Derivatives - Benchchem. 1
Theoretical study on the anomeric effect in α-substituted tetrahydropyrans and piperidines. Elsevier. 3
Piperidine - Wikipedia.
CRYSTALS - Chemical Crystallography - University of Oxford.
Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing).
APEX Software | Bruker.
Getting crystals your crystallographer will treasure: a beginner's guide - PMC. National Center for Biotechnology Information.
A Comparative Guide to the Conformational Analysis of Substituted Piperidin-4-ones - Benchchem.
Aromaticity enhancement of cyclopentadiene in piperidine derivatives: a DFT study on combination of the anomeric effect and Schleyer hyperconjugative ... - New Journal of Chemistry (RSC Publishing).
Conformational analysis. Part 16. Conformational free energies in substituted piperidines and piperidinium salts - PubMed. National Center for Biotechnology Information.
Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC. National Center for Biotechnology Information.
crystallization of small molecules.
Chemical crystallization | SPT Labtech.
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X-ray crystal structure and conformational flexibility study of a N-substituted 2,6-diphenylpiperidine derivative - Sampath - Journal of Structural Chemistry - RCSI Journals Platform.
Structure-Based Design of Substituted Piperidines as a New Class of Highly Efficacious Oral Direct Renin Inhibitors - PMC. National Center for Biotechnology Information.
Growing Crystals That Will Make Your Crystallographer Happy - Chemistry.
X-Ray Diffraction Basics | Chemical Instrumentation Facility - Iowa State University.
Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - RSC Publishing - The Royal Society of Chemistry.
Powder X-ray diffraction as a powerful tool to exploit in organic electronics: shedding light on the first N,N - PMC. National Center for Biotechnology Information.
Structure Determination of Organic Materials from Powder X-ray Diffraction Data: Opportunities for Multi-technique Synergy.
x-ray diffraction (XRD) basics and application - Chemistry LibreTexts.
trans-4-Amino-3-hydroxypiperidines. Regio- and Stereoselective Synthesis. SpringerLink.
Comprehensive Safety and Disposal Guide: cis-4-Amino-1-Boc-3-methoxy-piperidine Hydrochloride As a researcher or drug development professional, managing the lifecycle of complex organic intermediates is as critical as th...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Safety and Disposal Guide: cis-4-Amino-1-Boc-3-methoxy-piperidine Hydrochloride
As a researcher or drug development professional, managing the lifecycle of complex organic intermediates is as critical as the synthesis itself. cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride (CAS: 1956322-29-4) is a highly versatile building block in medicinal chemistry. However, its specific structural features—a biologically active piperidine core, an acid-labile Boc-protecting group, and a hydrochloride salt formulation—demand precise, causality-driven disposal and handling protocols.
This guide provides the authoritative framework for the safe operational handling, spill mitigation, and regulatory-compliant disposal of this compound.
Chemical Profile & Mechanistic Causality in Waste Management
To safely manage this chemical, laboratory personnel must understand why specific disposal rules apply. The compound's molecular architecture dictates its behavior in waste streams:
The Hydrochloride Salt Factor (Halogenation): Because this compound is an HCl salt, any aqueous or organic solution containing it inherently possesses chloride ions. Environmental regulations require that halogenated wastes be strictly segregated from non-halogenated streams. Incinerating halogens requires specialized thermal oxidizers with alkaline scrubbers to prevent the atmospheric release of highly toxic dioxins and furans. Therefore, liquid waste containing this compound must default to the Halogenated Waste Stream .
The Boc-Protecting Group Lability (Gas Evolution Risk): The tert-butyloxycarbonyl (Boc) group is notoriously acid-labile. If this compound is inadvertently disposed of in a highly acidic communal waste carboy (e.g., containing trifluoroacetic acid or concentrated HCl from parallel processes), it will undergo spontaneous deprotection. This reaction releases carbon dioxide and isobutylene gases. In a sealed waste container, this gas evolution can cause rapid pressurization and catastrophic container rupture.
The Piperidine Core (Toxicity & Irritation): Piperidine derivatives are biologically active and act as severe mucosal and respiratory irritants[1]. Aerosolization of the powder during disposal or spill cleanup must be prevented to mitigate inhalation risks.
Hazard Classification & Risk Assessment
Based on standardized Safety Data Sheets (SDS) for Boc-protected aminopiperidines, the compound falls under several Global Harmonized System (GHS) hazard categories[2]. Table 1 summarizes the quantitative hazard data and the operational causality for required PPE.
Table 1: Hazard Identification and Operational Implications
GHS Hazard Statement
Code
Operational Implication for Disposal
Required PPE / Engineering Control
Harmful if swallowed
H302
Strict prohibition of sink/drain disposal; requires high-temp incineration.
Wash hands thoroughly post-handling.
Causes skin irritation
H315
Direct contact degrades epidermal lipid layers during spill cleanup.
Nitrile gloves (double-gloving), lab coat.
Causes serious eye irritation
H319
Risk of corneal damage upon accidental splash or dust contact.
Splash-proof chemical safety goggles.
May cause respiratory irritation
H335
Inhalation of dust causes mucosal inflammation.
Handle powder exclusively inside a fume hood.
Regulatory Framework (EPA/RCRA Compliance)
Under the Resource Conservation and Recovery Act (RCRA), cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride is not explicitly listed on the EPA's P-list (acutely hazardous) or U-list (toxic commercial chemical products)[3]. However, it is regulated under 40 CFR 261.21-261.24 as a characteristic hazardous waste due to its toxicity and irritant properties[4].
In accordance with GHS Precautionary Statement P501 , all contents and packaging must be disposed of at an authorized hazardous waste collection point[1]. It is strictly prohibited to dispose of this compound in municipal solid waste or standard wastewater effluents.
Self-Validating Standard Operating Procedures (SOPs)
The following protocols are designed as self-validating systems. Each workflow includes a validation step to ensure the protocol has been executed correctly, eliminating guesswork from laboratory safety.
Action: Identify the solvent matrix. Regardless of the primary solvent (e.g., Methanol, Ethyl Acetate), the presence of the HCl salt dictates that the mixture must be routed to the Halogenated Organic Waste container.
Validation: Check the waste log. If the log does not explicitly state "Halogenated," do not add the waste.
Action:Do NOT dry sweep. Dry sweeping aerosolizes the powder. Instead, lightly mist the spilled powder with a compatible inert solvent (e.g., a 50/50 water/isopropanol mix) to bind the crystals.
Collection
Action: Use a plastic scoop to transfer the wetted mass into a wide-mouth, high-density polyethylene (HDPE) container.
Surface Decontamination
Action: Wipe the area with damp paper towels. Place all towels into the HDPE container.
Validation: Swipe the cleaned area with a fresh, dark-colored damp towel; if no white crystalline residue is visible against the dark fabric, decontamination is complete. Seal and label as "Toxic/Irritant Solid Waste."
Disposal Decision Workflow
To streamline laboratory operations, utilize the following logical decision tree when determining the appropriate disposal route for cis-4-Amino-1-Boc-3-methoxy-piperidine hydrochloride.
Decision tree for the segregation and disposal of cis-4-Amino-1-Boc-3-methoxy-piperidine HCl waste.
References
Apollo Scientific. "Safety Data Sheet: Piperidine-4-carboxylic acid, N-BOC protected." Apollo Scientific.
Echemi. "Safety Data Sheets: R-3-amino-1-N-Boc-piperidine SDS." Echemi.